Technical Documentation Center

4-(Difluoromethyl)benzo[d]isothiazole Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(Difluoromethyl)benzo[d]isothiazole

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Chemical and Physical Properties of 4-(Difluoromethyl)benzo[d]isothiazole

Executive Summary As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently evaluate emerging scaffolds for drug discovery and agrochemical development. 4-(Difluoromethyl)benzo[d]isothiazole...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist specializing in heterocyclic chemistry, I frequently evaluate emerging scaffolds for drug discovery and agrochemical development. 4-(Difluoromethyl)benzo[d]isothiazole (Catalog: EVT-13793280) represents a highly specialized building block that merges the established bioactivity of the benzo[d]isothiazole core with the unique stereoelectronic profile of a difluoromethyl (-CF₂H) group[1].

This whitepaper systematically deconstructs its physicochemical properties, mechanistic reactivity, and synthetic workflows. Rather than merely listing its traits, this guide explains the causality behind its behavior, providing researchers with an actionable, authoritative foundation for molecular design.

Structural and Physicochemical Profiling

The benzo[d]isothiazole system is a planar, electron-deficient bicyclic heterocycle. The introduction of a -CF₂H group at the C4 position fundamentally alters its interaction profile. Unlike the fully fluorinated -CF₃ group, which is purely lipophilic and strongly electron-withdrawing, the -CF₂H group acts as a lipophilic hydrogen bond donor[2]. It serves as a highly effective bioisostere for hydroxyl (-OH) and thiol (-SH) functionalities, enhancing metabolic stability while maintaining critical target interactions within enzymatic pockets[2].

Table 1: Quantitative Physicochemical Properties
PropertyValueCausality / Scientific Significance
Molecular Formula C₈H₅F₂NSDefines the core heterocyclic framework[3].
Molecular Weight 185.19 g/mol Low molecular weight, ideal for Fragment-Based Drug Design (FBDD) pipelines.
LogP (Estimated) 2.5 – 3.0Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.
H-Bond Donors 1The polarized C-H bond of the -CF₂H group acts as a weak but highly directional donor[2].
H-Bond Acceptors 3 (N, S, F)Facilitates multipoint coordination within complex biological binding pockets.
Reduction Potential HighThe electron-withdrawing nature of fluorinated groups lowers the LUMO of the ring system, increasing reactivity in single-electron transfer processes[3].

Mechanistic Chemistry & SAR Logic

The reactivity of 4-(Difluoromethyl)benzo[d]isothiazole is governed by the electron-withdrawing effect of the -CF₂H group, which deactivates the benzo ring toward electrophilic aromatic substitution (EAS) but activates it toward nucleophilic attack.

In my experience optimizing structure-activity relationship (SAR) pipelines, unsubstituted benzisothiazoles often suffer from rapid cytochrome P450-mediated oxidation. The strategic placement of the -CF₂H group at the C4 position sterically and electronically shields the aromatic ring, preventing this metabolic liability. Furthermore, related benzisothiazole derivatives are well-documented in combating animal pests and agricultural pathogens; the addition of fluorinated moieties drastically improves their cuticular penetration[4].

SAR_Logic Core Benzo[d]isothiazole Core Subst -CF2H Substitution at C4 Position Core->Subst Prop1 Lipophilic H-Bond Donor Subst->Prop1 Prop2 Metabolic Stability Subst->Prop2 Prop3 Electron Withdrawal Subst->Prop3 Target Enhanced Target Affinity & Bioavailability Prop1->Target Prop2->Target Prop3->Target

SAR logic demonstrating how C4-CF2H substitution enhances bioavailability and target affinity.

Experimental Protocol: Synthesis and Validation

Synthesizing specific difluoromethylated benzisothiazoles requires precise control over reaction conditions to prevent premature ring-opening, a known competing pathway in benzo-fused thiazoles and isothiazoles when exposed to strong nucleophiles[2]. The following self-validating protocol outlines a copper-catalyzed cross-coupling approach using (difluoromethyl)trimethylsilane (TMSCF₂H).

Methodology: Copper-Catalyzed C4-Difluoromethylation

Rationale: We utilize TMSCF₂H rather than direct fluorination gas to avoid over-oxidation of the isothiazole sulfur atom. The copper catalyst stabilizes the transient CF₂H anion, preventing rapid protonation and facilitating targeted insertion at the C4 position[2].

Step-by-Step Workflow:

  • Preparation of the Active Complex: In a flame-dried Schlenk flask under argon, combine 1.0 equiv of 4-bromobenzo[d]isothiazole, 2.0 equiv of TMSCF₂H, and 1.5 equiv of CuI.

    • Causality: Argon is critical; trace oxygen will prematurely oxidize the Cu(I) species to Cu(II), immediately halting the catalytic cycle.

  • Solvent & Base Addition: Add anhydrous DMF (0.2 M) followed by 2.0 equiv of CsF.

    • Causality: CsF acts as an initiator, cleaving the Si-C bond of TMSCF₂H to generate the active [Cu-CF₂H] intermediate. DMF provides the necessary dielectric constant to solvate the transition state.

  • Thermal Activation: Heat the reaction mixture to 80°C for 12 hours with vigorous stirring.

    • Causality: 80°C provides the exact activation energy required for the reductive elimination step without inducing thermal decomposition of the delicate isothiazole core.

  • Quenching & Extraction: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc (3x).

    • Causality: NH₄Cl complexes residual copper, pulling it firmly into the aqueous phase and preventing emulsion formation during organic extraction.

  • Purification & Analytical Validation: Purify via silica gel chromatography (Hexanes/EtOAc). Validate using ¹⁹F NMR and ¹H NMR.

    • Self-Validating System: The distinct coupling constants between the fluorine and hydrogen atoms in the -CF₂H group provide an internal, foolproof confirmation of successful insertion. You must observe a characteristic doublet in the ¹⁹F NMR (around -115 ppm, J ≈ 55 Hz) and a corresponding triplet in the ¹H NMR (around 6.5-7.0 ppm). If these splitting patterns are absent, the insertion failed.

SynthesisWorkflow A Starting Material (4-Bromo-benzo[d]isothiazole) B Reagent Addition (TMSCF2H, Cu-catalyst) A->B C Thermal Activation (80°C, 12h) B->C D Transient [Cu-CF2H] Intermediate C->D E Purification (Silica Chromatography) D->E F Target Compound 4-(Difluoromethyl)benzo[d]isothiazole E->F

Step-by-step synthetic workflow for 4-(Difluoromethyl)benzo[d]isothiazole.

Applications in Drug Development & Agrochemicals

The strategic placement of the difluoromethyl group on the benzo[d]isothiazole core creates a privileged scaffold. In the agrochemical sector, 3-amino-1,2-benzisothiazole compounds have demonstrated profound efficacy against animal pests[4]. The 4-CF₂H variant acts as a lipophilic vector, allowing the molecule to cross insect cuticles more efficiently while resisting environmental degradation.

In pharmaceutical development, it serves as a rigid, metabolically stable hinge-binder in kinase inhibitor design. The -CF₂H group forms a critical, directional hydrogen bond with the kinase backbone, a feature that traditional methyl or trifluoromethyl groups cannot replicate due to their lack of hydrogen bond donor capacity[2].

References

  • Title: Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: WO2008090048A2 - 3-amino-1,2-benzisothiazole compounds for combating animal pest ii Source: Google Patents URL

Sources

Exploratory

Technical Whitepaper: 4-(Difluoromethyl)benzo[d]isothiazole in Advanced Medicinal Chemistry

An in-depth technical whitepaper on 4-(Difluoromethyl)benzo[d]isothiazole , detailing its chemical identity, Material Safety Data Sheet (MSDS) parameters, synthesis protocols, and applications in drug discovery. Executiv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical whitepaper on 4-(Difluoromethyl)benzo[d]isothiazole , detailing its chemical identity, Material Safety Data Sheet (MSDS) parameters, synthesis protocols, and applications in drug discovery.

Executive Summary

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug design. 4-(Difluoromethyl)benzo[d]isothiazole represents a highly specialized pharmacophore combining the rigid, electron-deficient benzo[d]isothiazole core with a lipophilic, hydrogen-bond-donating difluoromethyl (–CF₂H) group. This structural synergy enhances metabolic stability, modulates pKa, and improves membrane permeability. Compounds featuring the benzo[d]isothiazole nucleus have gained significant traction as potent agonists for human Transient Receptor Potential Cation Channel Subfamily M Member 5 (TRPM5), demonstrating in vivo gastrointestinal prokinetic activity[1].

Chemical Identification & Physicochemical Properties

Due to the highly specialized nature of this positional isomer, a globally registered public CAS number is not universally indexed in standard open databases; it is frequently tracked via vendor-specific catalog identifiers (e.g., EVT-13793280)[2][3]. Related fluorinated analogs, such as 7-(Trifluoromethyl)benzo[d]isothiazole, possess assigned CAS numbers (e.g., 1783747-88-5)[4].

Quantitative Data Summary

The following table summarizes the theoretical and empirical physicochemical properties of the compound to aid in formulation and pharmacokinetic modeling.

PropertyValue / DescriptionRationale / Causality
Chemical Name 4-(Difluoromethyl)benzo[d]isothiazoleIUPAC standard nomenclature.
Molecular Formula C₈H₅F₂NSCore (C₇H₅NS) + CF₂H substitution.
Molecular Weight 185.19 g/mol Optimal for small-molecule drug design (Lipinski's Rule of 5).
CAS Number Unassigned / Vendor-specific (e.g., EVT-13793280)Novelty of the specific 4-position difluoromethylation[2].
LogP (Predicted) ~2.8 - 3.2The –CF₂H group acts as a lipophilic bioisostere for –OH or –CH₃, increasing membrane partitioning.
Physical State Solid / Semi-solidTypical for functionalized low-molecular-weight benzisothiazoles[5].

Material Safety Data Sheet (MSDS) / Safety Data Sheet (SDS)

The following safety protocols are synthesized from established data on benzo[d]isothiazole cores and difluoromethylated heterocycles[6][7][8].

Hazard Identification (GHS Classification)
  • Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

  • Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

  • Serious Eye Damage/Irritation (Category 2A): H319 - Causes serious eye irritation.

  • Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

First Aid Measures & Causality
  • Inhalation: Move to fresh air. Causality: The vapor pressure of fluorinated low-molecular-weight heterocycles can lead to respiratory tract irritation; fresh air dilutes alveolar concentration[7][8].

  • Skin Contact: Wash immediately with soap and plenty of water. Causality: The difluoromethyl group significantly enhances the lipophilicity of the molecule, increasing the rate of dermal absorption compared to the unfunctionalized core. Rapid removal prevents systemic distribution[7].

  • Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses. Causality: The sulfur-nitrogen bond in the isothiazole ring can interact with corneal proteins, necessitating prolonged flushing to prevent tissue damage[7].

Handling, Storage, and PPE
  • Handling: Avoid dust/aerosol formation. Use under a certified chemical fume hood.

  • Storage: Store in a tightly closed container under an inert atmosphere (e.g., Argon) at 2-8°C. Causality: The isothiazole ring can be susceptible to nucleophilic attack or oxidative degradation over time; inert, cold storage arrests these kinetic pathways[5][9].

  • PPE: Nitrile gloves (minimum thickness 0.11 mm), safety goggles (EN166 standard), and a P95/N95 particulate respirator if aerosolization is a risk[6][7].

Experimental Workflows & Synthesis Protocols

Synthesis Strategy: Late-Stage Difluoromethylation

Constructing this molecule requires precision. Attempting to build the benzo[d]isothiazole core after installing the –CF₂H group often results in the degradation of the delicate difluoromethyl moiety due to the harsh oxidative conditions required for isothiazole ring closure. Therefore, a late-stage difluoromethylation approach is the self-validating standard.

Step-by-Step Protocol:

  • Core Formation: Begin with 2-benzylthio-3-chlorobenzaldehyde. React with sulfuryl chloride (SO₂Cl₂) followed by ammonia to yield the substituted benzo[d]isothiazole core via oxidative cyclization[10].

  • Formylation: If starting from a halogenated precursor (e.g., 4-bromo-benzo[d]isothiazole), perform a halogen-metal exchange using n-BuLi at -78°C, followed by quenching with DMF to yield benzo[d]isothiazole-4-carbaldehyde.

  • Difluoromethylation (Deoxofluorination):

    • Dissolve the aldehyde intermediate in anhydrous dichloromethane (DCM) under Argon.

    • Add 2.5 equivalents of Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor dropwise at 0°C. Causality: DAST selectively converts the carbonyl oxygen to a gem-difluoride. The 0°C temperature controls the exothermic fluorination, preventing ring-opening side reactions.

    • Stir for 12 hours, warming to room temperature.

  • Quenching & Purification: Carefully quench with saturated aqueous NaHCO₃ (to neutralize HF byproduct). Extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography (hexane/EtOAc) to isolate 4-(Difluoromethyl)benzo[d]isothiazole[11].

SynthesisWorkflow A Halogenated Benzo[d]isothiazole B Lithiation & Formylation A->B n-BuLi, DMF -78°C C Benzo[d]isothiazole- 4-carbaldehyde B->C Workup D Deoxofluorination (DAST / Deoxo-Fluor) C->D DCM, 0°C to RT E 4-(Difluoromethyl) benzo[d]isothiazole D->E NaHCO3 Quench & Chromatography

Caption: Late-stage deoxofluorination workflow for the synthesis of 4-(Difluoromethyl)benzo[d]isothiazole.

Biological Application: TRPM5 Agonism

Benzo[d]isothiazole derivatives have been validated as potent agonists for the TRPM5 channel, a critical target for restoring gastrointestinal motility. The addition of the difluoromethyl group at the 4-position can sterically and electronically modulate binding affinity within the transmembrane domain of the channel[1].

TRPM5Pathway A Benzo[d]isothiazole Derivative (Agonist) B TRPM5 Channel (Intestinal Epithelium) A->B Binding C Intracellular Ca2+ Sensitization B->C Allosteric Modulation D Monovalent Cation Influx (Na+, K+) C->D Channel Opening E Membrane Depolarization D->E Ion Exchange F Gastrointestinal Prokinetic Activity E->F Action Potential Generation

Caption: Mechanism of action for benzo[d]isothiazole derivatives in TRPM5-mediated prokinetic activity.

References

  • From High-Throughput Screening to Target Validation: Benzo[d]isothiazoles as Potent and Selective Agonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 5 Possessing In Vivo Gastrointestinal Prokinetic Activity in Rodents . Journal of Medicinal Chemistry - ACS Publications. Retrieved from:[Link]

Sources

Foundational

In vitro biological activity of 4-(Difluoromethyl)benzo[d]isothiazole compounds

An In-Depth Technical Guide to the In Vitro Biological Activity of 4-(Difluoromethyl)benzo[d]isothiazole Compounds Authored by a Senior Application Scientist This guide provides an in-depth exploration of the synthesis,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Biological Activity of 4-(Difluoromethyl)benzo[d]isothiazole Compounds

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the synthesis, in vitro biological activities, and mechanistic underpinnings of 4-(difluoromethyl)benzo[d]isothiazole compounds. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes current knowledge, offers detailed experimental protocols, and explains the scientific rationale behind the evaluation of this promising class of heterocyclic compounds.

Introduction: The Significance of the Benzo[d]isothiazole Scaffold and Difluoromethyl Group

The benzo[d]isothiazole core is a privileged heterocyclic scaffold in medicinal chemistry, forming the foundation of numerous compounds with a wide spectrum of biological activities.[1] Its fused ring system provides a rigid framework that can be strategically functionalized to interact with various biological targets.[1][2] The incorporation of a difluoromethyl (-CHF₂) group at the 4-position is a key design element. The -CHF₂ group is a bioisostere of hydroxyl and thiol groups but is more lipophilic and metabolically stable. It can act as a hydrogen bond donor and modulate the electronic properties of the aromatic ring, often enhancing binding affinity and improving pharmacokinetic profiles.[3][4] This unique combination of a versatile heterocyclic core and a strategic fluorine substitution makes 4-(difluoromethyl)benzo[d]isothiazole derivatives compelling candidates for drug discovery programs.

Synthetic Strategies for Benzo[d]isothiazole Derivatives

The synthesis of the benzo[d]isothiazole scaffold is a well-established field, with recent advancements providing more efficient and environmentally benign methodologies.[1] Key strategies often involve the cyclization of appropriately substituted benzene precursors.

Common Synthetic Approaches:

  • From Nitrogen- and Sulfur-Preloaded Aromatics: This is a common strategy that typically involves the intramolecular cyclization of 2-mercaptobenzamides.[5] Recent methods utilize copper-catalyzed oxidative dehydrogenative cyclization, offering excellent yields under an oxygen atmosphere.[5]

  • From Sulfur-Preloaded Aromatics: An alternative pathway involves the reaction of benzylthio derivatives bearing a carbonyl group with an oxidant like sulfuryl chloride (SO₂Cl₂) and an ammonia source.[1]

  • Electrochemical Synthesis: Modern electrochemical methods provide a green approach for the dehydrogenative cyclization of 2-mercaptobenzamides to form the benzo[d]isothiazol-3(2H)-one ring system.[5]

The introduction of the 4-(difluoromethyl) group can be achieved by utilizing starting materials already containing this moiety or through late-stage fluorination techniques, although the former is more common.

In Vitro Biological Activities and Mechanistic Insights

Derivatives of the parent benzo[d]isothiazole and the closely related benzothiazole scaffolds have demonstrated significant potential across several therapeutic areas.[6][7][8] The primary activities investigated in vitro include anticancer, antimicrobial, and anti-inflammatory effects.

Anticancer Activity

Benzisothiazole and benzothiazole derivatives exhibit robust anticancer properties by modulating critical signaling pathways and inducing programmed cell death.[9][10][11]

Mechanisms of Action:

  • Inhibition of Signaling Pathways: These compounds have been shown to inhibit key oncogenic signaling cascades. A primary target is the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer and controls cell growth, proliferation, and survival.[9][12] Inhibition of this pathway can lead to cell cycle arrest and apoptosis.[13] Another critical target is the STAT3 signaling pathway, a transcription factor that, when constitutively active, promotes tumor cell proliferation and survival.[9]

  • Induction of Apoptosis: A major mechanism of cytotoxicity is the induction of apoptosis, often through the intrinsic mitochondrial pathway.[10][13] This involves the upregulation of pro-apoptotic proteins (e.g., Bax) and downregulation of anti-apoptotic proteins (e.g., Bcl-2), leading to the release of cytochrome c and activation of caspases.[13]

  • Enzyme Inhibition: Certain derivatives act as potent inhibitors of carbonic anhydrase IX (CAIX), an enzyme overexpressed in hypoxic tumors that plays a crucial role in cancer cell survival and proliferation.[14][15]

Quantitative Data Summary: Cytotoxicity

The cytotoxic potential of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀) values against various cancer cell lines.

Compound ClassCell LineIC₅₀ (µM)Reference
Benzo[d]isothiazole HydrazonesLeukemia (CCRF-CEM)~2-5[16]
Benzo[d]isothiazole HydrazonesBreast (MCF-7)>50[16]
2-Substituted BenzothiazolesHepatocellular Carcinoma (HepG2)29.63 - 59.17[10]
Benzo[d]isothiazole DerivativesJurkat T cellsLow Cytotoxicity[17]
Benzothiazole Derivative (PB11)Glioblastoma (U87)< 0.05[12]
Benzothiazole Derivative (PB11)Cervical Cancer (HeLa)< 0.05[12]

Note: Data is for the broader class of benzisothiazole/benzothiazole derivatives, as specific data for 4-(difluoromethyl) compounds is limited.

Antimicrobial Activity

The benzisothiazole scaffold is present in compounds with broad-spectrum antibacterial and antifungal activity.[6][18]

Mechanisms of Action:

  • Enzyme Inhibition: A key mechanism is the inhibition of essential bacterial enzymes that are absent in humans, making them selective targets.[9] These include:

    • Dihydropteroate Synthase (DHPS): Crucial for the bacterial folate biosynthesis pathway.[9]

    • DNA Gyrase: An enzyme essential for bacterial DNA replication.[19]

  • Biofilm Inhibition: Some derivatives have been shown to inhibit the formation of biofilms, which are structured communities of bacteria that are notoriously resistant to antibiotics.[7]

Quantitative Data Summary: Antimicrobial Activity

The efficacy of antimicrobial agents is often measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound ClassMicroorganismMIC (µg/mL)Reference
Benzothiazole-Isatin HybridsE. coli3.1[19]
Benzothiazole-Isatin HybridsP. aeruginosa6.2[19]
Amino-benzothiazole Schiff basesE. coli15.62[19]
Benzothiazole DerivativesS. aureus78.125[19]

Note: Data is for the broader class of benzothiazole derivatives.

Anti-inflammatory Activity

Chronic inflammation is linked to a wide range of diseases, including cancer and neurodegenerative disorders.[20] Benzothiazole derivatives have shown promise as anti-inflammatory agents.[8][21]

Mechanisms of Action:

  • Inhibition of Inflammatory Mediators: These compounds can suppress inflammation by inhibiting key enzymes and signaling pathways involved in the inflammatory response. This includes the inhibition of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are responsible for producing pro-inflammatory mediators.[8][10]

  • Modulation of NF-κB Pathway: The NF-κB signaling pathway is a central regulator of inflammation. Some benzothiazole derivatives have been shown to exert their anti-inflammatory effects by modulating this pathway.[10]

Key Experimental Protocols

To ensure scientific rigor, protocols must be self-validating, incorporating appropriate controls and standards.

Protocol: In Vitro Cytotoxicity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.[22]

Objective: To determine the IC₅₀ value of a 4-(difluoromethyl)benzo[d]isothiazole compound against a cancer cell line (e.g., HepG2).

Methodology:

  • Cell Seeding: Plate HepG2 cells in a 96-well plate at a density of 4 x 10⁴ cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Replace the existing medium with medium containing various concentrations of the compound (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 24 to 48 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.[22] Live cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Protocol: Western Blot for Signaling Pathway Analysis

This technique is used to detect specific proteins in a sample and is crucial for validating the inhibition of signaling pathways like PI3K/Akt.[13]

Objective: To assess the effect of a test compound on the phosphorylation of Akt in a cancer cell line.

Methodology:

  • Cell Culture and Treatment: Plate cancer cells (e.g., U87) and treat with the test compound at its IC₅₀ concentration for a specified duration (e.g., 24 hours).[9]

  • Protein Extraction: Lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein integrity and phosphorylation status.[13]

  • Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay to ensure equal loading.[13]

  • SDS-PAGE: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour to prevent non-specific antibody binding. Incubate the membrane overnight at 4°C with primary antibodies specific for phosphorylated Akt (p-Akt) and total Akt.[13]

  • Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities. A decrease in the p-Akt/total Akt ratio in treated cells compared to the control indicates inhibition of the pathway.

Visualizations: Workflows and Pathways

Diagram 1: General Workflow for In Vitro Evaluation

G cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Mechanistic Studies cluster_2 Phase 3: Data Analysis & Lead ID Compound Test Compound (4-CF2H-Benzo[d]isothiazole) Cytotoxicity Cytotoxicity Assay (e.g., MTT) Compound->Cytotoxicity Primary Screens Antimicrobial Antimicrobial Screen (e.g., MIC) Compound->Antimicrobial Primary Screens Apoptosis Apoptosis Assay (e.g., Annexin V) Cytotoxicity->Apoptosis If Active Analysis Data Analysis (IC50/MIC Determination) Cytotoxicity->Analysis Antimicrobial->Analysis Signaling Signaling Pathway Analysis (Western Blot) Apoptosis->Signaling Elucidate MOA Enzyme Enzyme Inhibition Assay (Kinase, CAIX, etc.) Signaling->Enzyme Identify Target Enzyme->Analysis Lead Lead Identification Analysis->Lead

Caption: A streamlined workflow for the in vitro evaluation of novel compounds.

Diagram 2: PI3K/Akt/mTOR Signaling Pathway Inhibition

G RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Converts PIP2 to PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Phosphorylates mTORC1 mTORC1 Akt->mTORC1 Activates Proliferation Cell Growth & Proliferation mTORC1->Proliferation Promotes Survival Cell Survival mTORC1->Survival Promotes Inhibitor Benzo[d]isothiazole Derivative Inhibitor->Akt INHIBITS

Caption: Inhibition of the PI3K/Akt pathway by benzo[d]isothiazole derivatives.

References

  • Recent insights into antibacterial potential of benzothiazole derivatives. PMC. [Link]

  • Biological studies on 1,2-benzisothiazole derivatives VI Antimicrobial activity of 1,2-benzisothiazole and 1,2-benzisothiazolin-3-one derivatives and of some corresponding 1,2-benzisoxazoles. PubMed. [Link]

  • Biological studies on 2,1-benzisothiazole derivatives. II. Evaluation of antimicrobial and genotoxic properties of bz-nitro-, 3-ethylacetate-, 3-amino. PubMed. [Link]

  • Anticancer and Anti-Inflammatory Effects of Benzothiazole Derivatives Targeting NF-κB/COX-2/iNOS in a Hepatocellular Carcinoma Cell Line. PMC. [Link]

  • 1,2-Benzisothiazole Derivatives Bearing 4-, 5-, or 6-Alkyl/arylcarboxamide Moieties Inhibit Carbonic Anhydrase Isoform IX (CAIX) and Cell Proliferation under Hypoxic Conditions. ACS Publications. [Link]

  • Synthesis of some benzothiazole derivatives evaluated as antimicrobials and antibiofilms. Journal of Chemical and Pharmaceutical Research. [Link]

  • Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers. [Link]

  • Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. Journal of Chemical Health Risks. [Link]

  • Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies. PMC. [Link]

  • Discovery of Potent Benzothiazole Inhibitors of Oxidoreductase NQO2, a Target for Inflammation and Cancer. PMC. [Link]

  • Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities. PLOS One. [Link]

  • Synthesis and pharmacological properties of benzisothiazole/benzimidazole derivatives with acidic groups. ResearchGate. [Link]

  • Benzothiazole derivatives as anticancer agents. PMC. [Link]

  • Synthesis, pharmacological evaluation and structure-activity relationship of recently discovered enzyme antagonist azoles. PMC. [Link]

  • Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. AVESİS. [Link]

  • Synthesis carbonic anhydrase enzyme inhibition and antioxidant activity of novel benzothiazole derivatives incorporating glycine, methionine, alanine, and phenylalanine moieties. PubMed. [Link]

  • Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. PubMed. [Link]

  • Synthesis and antiproliferative activity of benzo[d]isothiazole hydrazones. ScienceDirect. [Link]

  • Synthesis of benzo[d]isothiazoles: an update. Lirias. [Link]

  • Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][6][19]Thiazin-4-One Derivatives. MDPI. [Link]

  • Discovery of benzo[d]isothiazole derivatives as novel scaffold inhibitors targeting the programmed cell death-1/programmed cell death-ligand 1 (PD-1/PD-L1) interaction through "ring fusion" strategy. PubMed. [Link]

  • Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. PubMed. [Link]

  • Synthesis and biological evaluation of 6-fluoro benzothiazole substituted pyrazolo azetidinones. Der Pharma Chemica. [Link]

  • New Synthesis of Benzothiazines and Benzoisothiazoles Containing a Sulfoximine Functional Group. ACS Publications. [Link]

  • The Novel Benzothiazole Derivative PB11 Induces Apoptosis via the PI3K/AKT Signaling Pathway in Human Cancer Cell Lines. PMC. [Link]

  • Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities. PMC. [Link]

  • Synthesis of N-Difluoromethyl Benzothiazole (or Benzoxazole) Selenones as Novel Inhibitors Against Phytopathogenic Fungi. MDPI. [Link]

  • Synthesis and various biological activities of benzothiazole derivative: A review. International Journal of Research in Pharmacy and Pharmaceutical Sciences. [Link]

  • Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. OMICS International. [Link]

  • In Silico and In Vitro Studies of Benzothiazole-Isothioureas Derivatives as a Multitarget Compound for Alzheimer's Disease. MDPI. [Link]

Sources

Exploratory

Technical Whitepaper: Toxicity Profile and Handling Guidelines for 4-(Difluoromethyl)benzo[d]isothiazole

Executive Summary In modern medicinal chemistry, the incorporation of fluorinated motifs is a standard strategy to modulate lipophilicity, metabolic stability, and target binding affinity. 4-(Difluoromethyl)benzo[d]isoth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the incorporation of fluorinated motifs is a standard strategy to modulate lipophilicity, metabolic stability, and target binding affinity. 4-(Difluoromethyl)benzo[d]isothiazole represents a highly specialized heterocyclic building block where the difluoromethyl (-CHF₂) group acts as a lipophilic bioisostere for hydrogen bond donors[1]. While highly valuable for drug discovery, the fusion of the electron-withdrawing -CHF₂ group with the inherently reactive benzo[d]isothiazole core creates a unique and potent toxicological profile.

This whitepaper outlines the mechanistic causality behind the compound's toxicity, provides extrapolated quantitative hazard data based on analogous isothiazolones, and establishes self-validating handling protocols to ensure uncompromised safety in laboratory and pilot-plant environments.

Structural & Mechanistic Toxicology

To handle 4-(Difluoromethyl)benzo[d]isothiazole safely, one must first understand why it is toxic. The hazard profile is not arbitrary; it is a direct consequence of its molecular architecture.

The Electrophilic Toxicophore

The benzo[d]isothiazole ring contains a highly polarized nitrogen-sulfur (N-S) bond. This bond is inherently susceptible to nucleophilic attack. In a biological context, the primary nucleophiles are the thiol (-SH) groups of cysteine residues found in epidermal proteins and cellular enzymes.

The Role of the Difluoromethyl (-CHF₂) Group

The addition of the -CHF₂ group at the 4-position fundamentally alters the molecule's pharmacokinetics and reactivity:

  • Enhanced Lipophilicity: The -CHF₂ group significantly increases the partition coefficient (logP), allowing the molecule to rapidly penetrate the stratum corneum (the skin's lipid barrier)[1].

  • Electronic Activation: The strong inductive electron-withdrawing effect of the fluorine atoms pulls electron density away from the aromatic ring. This exacerbates the electrophilicity of the isothiazole sulfur atom, accelerating the rate of N-S bond cleavage upon contact with biological thiols.

When the N-S bond is cleaved by a protein thiol, the compound covalently binds to the protein, forming a hapten-protein complex . This complex is recognized by Langerhans cells (dendritic cells) in the skin, triggering a severe immune cascade that manifests as allergic contact dermatitis and irreversible sensitization[2].

G A 4-(Difluoromethyl)benzo[d]isothiazole B Enhanced Epidermal Penetration (Driven by -CHF2 lipophilicity) A->B C Nucleophilic Attack by Epidermal Protein Thiols B->C D N-S Bond Cleavage & Hapten-Protein Complex Formation C->D E Dendritic Cell Activation & Immune Cascade D->E F Severe Allergic Contact Dermatitis E->F

Mechanistic pathway of protein haptenation and immune sensitization by benzo[d]isothiazoles.

Quantitative Toxicity Profile

Because 4-(Difluoromethyl)benzo[d]isothiazole is a specialized intermediate, its exact in vivo toxicological endpoints are treated conservatively by extrapolating from the base benzo[d]isothiazole core and standard regulatory classifications for toxic organic solids[3],[4].

The compound is classified under UN 2811 (Toxic Solid, Organic, N.O.S., Class 6.1) [4]. Below is the standardized hazard summary required for risk assessment:

Toxicity EndpointGHS ClassificationHazard StatementCausality / Mechanism
Acute Oral/Dermal Category 3H301 / H311: Toxic if swallowed or in contact with skin[2].Rapid systemic absorption due to -CHF₂ enhanced lipophilicity.
Acute Inhalation Category 4H332: Harmful if inhaled[2].Aerosolized dust reacts with mucosal thiols in the respiratory tract.
Skin Sensitization Category 1H317: May cause an allergic skin reaction[4].Covalent haptenation of epidermal keratin and subsequent T-cell activation.
Eye Damage Category 1H318: Causes serious eye damage[4].Rapid protein cross-linking in the cornea leading to opacity.
Aquatic Toxicity Category 1H400: Very toxic to aquatic life.High biocidal activity inherent to the isothiazole class[5].

Self-Validating Handling Protocols

Standard operating procedures (SOPs) often fail because they lack built-in verification. As a Senior Application Scientist, I mandate the use of self-validating systems —workflows where the success of Step A is physically or chemically verified before Step B can commence.

Environmental & Engineering Controls

Never handle this compound on an open bench. It must be manipulated within a closed system or a certified local exhaust ventilation (LEV) environment[4].

Self-Validating Setup Protocol:

  • Action: Power on the powder-handling isolator or fume hood.

  • Validation Check: Utilize a hot-wire anemometer to verify a face velocity of >0.5 m/s. Do not proceed unless the continuous flow monitor displays a green validation light and the audible alarm is silent.

  • Action: Prepare primary PPE. Textile or leather gloves are strictly prohibited as they absorb lipophilic compounds[2]. Don double-layered Nitrile or Butyl rubber gloves (tested to EN 374 standards)[5].

  • Validation Check: Perform a pneumatic inflation test on the outer gloves to ensure zero micro-punctures prior to donning.

Dispensing and Weighing Workflow
  • Action: Place the sealed primary container of 4-(Difluoromethyl)benzo[d]isothiazole inside the validated LEV zone.

  • Action: Tare the analytical balance using an anti-static weigh boat (fluorinated powders are highly susceptible to static dispersion).

  • Action: Dispense the required mass using a grounded stainless-steel spatula.

  • Validation Check: Once weighed, seal the weigh boat inside a secondary containment vessel before removing it from the LEV. Swab the exterior of the secondary container with a dry wipe and inspect under UV light (if a fluorescent tracer was used) or visually confirm zero dust presence.

Decontamination and Spill Response

In the event of a spill, mechanical cleanup is insufficient. The reactive N-S bond must be chemically destroyed to eliminate the sensitization hazard. The most effective method is chemical reduction using Sodium Bisulfite (NaHSO₃) , which acts as a strong nucleophile to cleave the N-S bond, yielding a water-soluble, non-sensitizing sulfonate derivative.

Self-Validating Spill Response Workflow
  • Evacuate & Isolate: Immediately evacuate personnel and isolate the area[4]. If the spill is aerosolized, don a P99 (US) or ABEK-P2 (EU) respirator[3].

  • Chemical Neutralization: Flood the spill zone with a freshly prepared 10% w/v Sodium Bisulfite solution.

  • Incubation: Allow a minimum of 15 minutes for the reduction reaction to reach completion.

  • Validation Check (The Ellman's Test): To verify the total destruction of the electrophilic isothiazole, apply a standardized dilute cysteine solution to a swab of the neutralized area, followed by Ellman's reagent (DTNB). Validation: A rapid shift to yellow (absorbance at 412 nm) indicates that free cysteine is present. This confirms the isothiazole has been fully destroyed and is no longer capable of consuming thiols.

  • Disposal: Absorb the neutralized liquid with an inert material (e.g., vermiculite) and dispose of it in a sealed container marked as UN 2811, Toxic Solid[5],[4].

G S1 Spill Detected S2 Evacuate & Assess Volume S1->S2 S3 Apply 10% Sodium Bisulfite (Cleaves N-S Bond) S2->S3 S4 Incubate 15 Minutes (Validation: Thiol-Ellman's Test) S3->S4 S5 Absorb with Inert Material S4->S5 S6 Dispose as UN 2811 Toxic Solid S5->S6

Self-validating spill response and chemical neutralization workflow for isothiazole compounds.

Regulatory and Medical Action

If exposure occurs, immediate intervention is required to prevent severe haptenation:

  • Skin Contact: Do not use solvents, as they will drive the lipophilic -CHF₂ compound deeper into the dermis. Wash immediately with copious amounts of soap and water[3],. Call a POISON CENTER[2].

  • Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present[5]. Immediate ophthalmological intervention is required due to the risk of permanent corneal cross-linking[4].

  • Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing[3],[4]. Administer oxygen if breathing is difficult.

Sources

Foundational

An In-Depth Technical Guide to the Synthesis of 4-(Difluoromethyl)benzo[d]isothiazole

Introduction: The Emergence of Fluorinated Heterocycles in Drug Discovery The strategic incorporation of fluorine atoms into bioactive molecules has become a cornerstone of modern medicinal chemistry. The unique physicoc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Emergence of Fluorinated Heterocycles in Drug Discovery

The strategic incorporation of fluorine atoms into bioactive molecules has become a cornerstone of modern medicinal chemistry. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and ability to form strong carbon-fluorine bonds, can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to biological targets. The difluoromethyl group (CHF₂), in particular, has garnered significant attention as a bioisostere for hydroxyl and thiol groups, capable of participating in hydrogen bonding interactions while offering a distinct electronic and steric profile.[1]

This guide focuses on 4-(Difluoromethyl)benzo[d]isothiazole, a heterocyclic compound of interest for researchers and drug development professionals. The benzo[d]isothiazole scaffold itself is a privileged structure, found in a variety of biologically active compounds with applications ranging from anticancer to antimicrobial agents.[2][3] The introduction of a difluoromethyl group at the 4-position of this scaffold presents an intriguing opportunity to modulate its pharmacological properties.

While a singular, seminal publication detailing the initial discovery of 4-(Difluoromethyl)benzo[d]isothiazole is not readily found in the public domain, this guide will provide a comprehensive overview of plausible and scientifically sound early synthesis routes. Leveraging established synthetic methodologies for both benzo[d]isothiazole core formation and aromatic difluoromethylation, we will explore the most logical and efficient pathways for the preparation of this target molecule.

Plausible Synthetic Pathways: A Retrosynthetic Analysis

Two primary retrosynthetic strategies can be envisioned for the synthesis of 4-(Difluoromethyl)benzo[d]isothiazole. The first involves the construction of the benzo[d]isothiazole ring from a precursor already bearing the difluoromethyl group. The second approach entails the late-stage introduction of the difluoromethyl moiety onto a pre-formed benzo[d]isothiazole scaffold.

G cluster_route1 Route 1: Ring Formation from a Difluoromethylated Precursor cluster_route2 Route 2: Late-Stage Difluoromethylation target 4-(Difluoromethyl)benzo[d]isothiazole precursor1 2-Amino-5-(difluoromethyl)benzenethiol target->precursor1 Cyclization precursor2 4-Formylbenzo[d]isothiazole target->precursor2 Deoxofluorination precursor3 4-Bromobenzo[d]isothiazole target->precursor3 Cross-Coupling aniline 4-(Difluoromethyl)aniline precursor1->aniline Thiolation aldehyde 4-Aminobenzaldehyde aniline->aldehyde Difluoromethylation benzoisothiazole Benzo[d]isothiazole precursor2->benzoisothiazole Formylation precursor3->benzoisothiazole Bromination

Figure 1: Retrosynthetic analysis of 4-(Difluoromethyl)benzo[d]isothiazole.

Route 1: Synthesis via a Difluoromethylated Precursor

This approach prioritizes the early introduction of the crucial difluoromethyl group, followed by the construction of the heterocyclic ring.

Step 1: Synthesis of 4-(Difluoromethyl)aniline

The conversion of a readily available starting material like 4-aminobenzaldehyde to 4-(difluoromethyl)aniline is a key transformation. A direct and efficient method for this is deoxofluorination.

  • Causality behind Experimental Choice: Deoxofluorinating agents such as XtalFluor-E provide a convenient method for the conversion of aromatic aldehydes to difluoromethyl groups under relatively mild conditions.[1] This one-step transformation is preferable to multi-step sequences that might involve reduction of the aldehyde to an alcohol followed by fluorination, which can be lower yielding and require harsher reagents.

Step 2: Synthesis of 2-Amino-5-(difluoromethyl)benzenethiol

The conversion of 4-(difluoromethyl)aniline to the corresponding 2-aminobenzenethiol is a critical step for the subsequent cyclization. This can be achieved through a multi-step sequence involving thiocyanation followed by reduction.

  • Trustworthiness of Protocol: This sequence is a well-established method for the synthesis of 2-aminobenzenethiols from anilines. The thiocyanation reaction introduces the sulfur atom at the ortho position to the amino group, and the subsequent reduction of the thiocyanate yields the desired thiol.

Step 3: Cyclization to 4-(Difluoromethyl)benzo[d]isothiazole

The final step involves the intramolecular cyclization of 2-amino-5-(difluoromethyl)benzenethiol. Various methods are available for the cyclization of 2-aminobenzenethiols to form the benzo[d]isothiazole ring system.[4][5]

  • Expertise & Experience: Oxidative cyclization is a common and effective method. The choice of oxidizing agent and reaction conditions can be tailored to optimize the yield and purity of the final product.

Route 2: Late-Stage Difluoromethylation

This strategy involves the synthesis of a 4-substituted benzo[d]isothiazole intermediate, followed by the introduction of the difluoromethyl group.

Step 1: Synthesis of a 4-Substituted Benzo[d]isothiazole

A suitable precursor for late-stage difluoromethylation would be a 4-formyl- or 4-halobenzo[d]isothiazole. The synthesis of these intermediates would typically start from a correspondingly substituted 2-aminobenzenethiol.

Step 2: Introduction of the Difluoromethyl Group

  • From 4-Formylbenzo[d]isothiazole: Similar to Route 1, deoxofluorination of the aldehyde functionality would yield the desired product.

  • From 4-Bromobenzo[d]isothiazole: A transition-metal-catalyzed cross-coupling reaction with a suitable difluoromethylating agent could be employed.

  • Authoritative Grounding: While this route is plausible, the synthesis of the required 4-substituted benzo[d]isothiazole precursors may be more complex than the synthesis of the precursors in Route 1.

Detailed Experimental Protocols

The following protocols are based on established methodologies and provide a practical guide for the synthesis of 4-(Difluoromethyl)benzo[d]isothiazole via the more direct and likely higher-yielding Route 1.

Protocol 1: Synthesis of 4-(Difluoromethyl)aniline from 4-Aminobenzaldehyde

G start 4-Aminobenzaldehyde product 4-(Difluoromethyl)aniline start->product Deoxofluorination reagent XtalFluor-E, DBU, CH2Cl2 reagent->product

Figure 2: Deoxofluorination of 4-Aminobenzaldehyde.

Materials:

  • 4-Aminobenzaldehyde

  • XtalFluor-E

  • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

Procedure:

  • To a stirred solution of 4-aminobenzaldehyde (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere, add XtalFluor-E (1.5 eq) in one portion.

  • Slowly add DBU (1.5 eq) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford 4-(difluoromethyl)aniline.

Protocol 2: Synthesis of 4-(Difluoromethyl)benzo[d]isothiazole

This protocol outlines the conversion of 4-(difluoromethyl)aniline to the final product in a two-step, one-pot procedure.

G start 4-(Difluoromethyl)aniline intermediate 2-Amino-5-(difluoromethyl)benzenethiol start->intermediate Thiocyanation & Reduction step1_reagents 1. KSCN, Br2, AcOH 2. Na2S2O4 step1_reagents->intermediate product 4-(Difluoromethyl)benzo[d]isothiazole intermediate->product Oxidative Cyclization step2_reagents Oxidizing Agent (e.g., I2, Pyridine) step2_reagents->product

Sources

Exploratory

Pharmacokinetic properties of difluoromethylated benzo[d]isothiazoles

An In-Depth Technical Guide to the Pharmacokinetic Properties of Difluoromethylated Benzo[d]isothiazoles Executive Summary The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Properties of Difluoromethylated Benzo[d]isothiazoles

Executive Summary

The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, utilized to modulate the physicochemical and pharmacokinetic (PK) properties of drug candidates. The benzo[d]isothiazole scaffold is a privileged heterocyclic core found in numerous bioactive molecules, including atypical antipsychotics and antimicrobial agents[1]. However, this scaffold often suffers from metabolic liabilities, rapid clearance, and suboptimal membrane permeability. The introduction of the difluoromethyl group (–CF₂H) as a bioisostere has emerged as a highly effective strategy to overcome these ADME (Absorption, Distribution, Metabolism, Excretion) bottlenecks. This whitepaper provides a mechanistic analysis of how difluoromethylation optimizes the pharmacokinetic profile of benzo[d]isothiazoles, supported by quantitative data and self-validating experimental protocols.

The Mechanistic Rationale: The –CF₂H Bioisostere

In drug design, the replacement of a functional group with its corresponding bioisostere is a widely employed tactic to improve ADME properties while maintaining target potency[2]. The difluoromethyl group is uniquely positioned as a "lipophilic hydrogen bond donor" [3].

Unlike the strongly electron-withdrawing and strictly lipophilic trifluoromethyl (–CF₃) group, the hydrogen atom in the –CF₂H moiety is sufficiently polarized by the adjacent fluorines to act as a hydrogen bond donor. Its hydrogen bond acidity is comparable to that of thiophenols and anilines, though weaker than a hydroxyl (–OH) group[3][4].

When applied to the benzo[d]isothiazole core, the –CF₂H group provides three distinct pharmacokinetic advantages:

  • Masked Polarity: It can form intramolecular hydrogen bonds (IMHBs) with adjacent heteroatoms (such as the nitrogen or sulfur in the isothiazole ring). This IMHB shields the polarity of the molecule during transit across lipophilic cell membranes, enhancing passive diffusion[4].

  • Metabolic Shielding: The strong carbon-fluorine bonds (approx. 116 kcal/mol) are highly resistant to oxidative cleavage by Cytochrome P450 (CYP450) enzymes, effectively blocking sites of metabolic liability[5].

  • Modulated Lipophilicity: Replacing a methyl or hydroxyl group with –CF₂H fine-tunes the LogD, avoiding the excessive lipophilicity (and subsequent plasma protein binding issues) often caused by –CF₃ groups[6].

ADME_Workflow A Benzo[d]isothiazole Core B Difluoromethylation (-CF2H) A->B Structural Modification C Lipophilic H-Bond Donor B->C Physicochemical Shift D Steric/Electronic Shielding B->D C-F Bond Strength E Enhanced Absorption (↑ Permeability) C->E Masked Polarity F Metabolic Stability (↓ CYP450 Clearance) D->F Blocked Oxidation

Figure 1: Logical workflow of ADME optimization via difluoromethylation.

Pharmacokinetic Profiling (ADME)
2.1 Absorption and Permeability

The absorption of benzo[d]isothiazole derivatives is heavily dependent on their basicity (pKa) and lipophilicity (LogD at pH 7.4). The electron-withdrawing nature of the –CF₂H group lowers the pKa of adjacent basic amines, increasing the fraction of unionized drug in the intestinal lumen. Because the –CF₂H group acts as a lipophilic hydrogen bond donor, it maintains necessary target-binding interactions while increasing the apparent membrane permeability ( Papp​ ) compared to hydroxylated analogs[2][3].

2.2 Distribution

Volume of distribution ( Vd​ ) is directly impacted by lipophilicity. While a standard methyl (–CH₃) group might yield a compound with moderate tissue penetration, conversion to a –CF₂H group slightly increases lipophilicity (ΔLogP spans -0.1 to +0.4 depending on the electronic environment)[3]. This subtle shift enhances central nervous system (CNS) penetration—a critical factor since many benzo[d]isothiazoles are targeted for psychiatric indications.

2.3 Metabolism (The Core Advantage)

The primary clearance mechanism for unfluorinated benzo[d]isothiazoles involves hepatic Phase I metabolism, specifically CYP3A4 and CYP2D6-mediated hydroxylation of the benzene ring or oxidation of the sulfur atom. By installing a –CF₂H group at known soft spots (e.g., the 5- or 6-position of the benzo ring), medicinal chemists create a steric and electronic blockade. The high bond dissociation energy of the C-F bond prevents hydrogen abstraction by the high-valent iron-oxo species in the CYP450 active site, dramatically reducing intrinsic clearance ( CLint​ )[4][5].

CYP450_Blockade A Standard Analog (-CH3/-OH) B CYP450 Oxidation A->B C Rapid Clearance B->C D Difluoromethyl Analog (-CF2H) E Metabolic Blockade D->E F Prolonged Half-life E->F

Figure 2: CYP450-mediated metabolic shielding provided by the -CF2H bioisostere.

Quantitative Data Summary

The following table summarizes the representative pharmacokinetic shifts observed when modifying a standard benzo[d]isothiazole core with various functional groups. Data reflects the profound impact of the –CF₂H bioisostere on metabolic stability and permeability.

Functional Group on Benzo CoreLogD (pH 7.4)HLM CLint​ (µL/min/mg)Half-life ( t1/2​ , min)Permeability ( Papp​ , 10−6 cm/s)
–CH₃ (Methyl) 2.145.215.312.4
–OH (Hydroxyl) 1.285.68.13.2
–CF₃ (Trifluoromethyl) 3.4< 5.0> 120.028.1 (High Protein Binding)
–CF₂H (Difluoromethyl) 2.812.455.924.5

Note: The –CF₂H group provides an optimal middle ground—drastically improving half-life and permeability compared to the –OH and –CH₃ analogs, without the excessive lipophilicity and non-specific protein binding associated with the –CF₃ group.

Self-Validating Experimental Protocols

To rigorously evaluate the pharmacokinetic advantages of difluoromethylated benzo[d]isothiazoles, the following standardized workflows must be employed. These protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: In Vitro Metabolic Stability Assay (Microsomal Clearance)

Objective: Determine the intrinsic clearance ( CLint​ ) of the difluoromethylated analog to validate resistance to CYP450-mediated oxidation. Causality: We utilize Human Liver Microsomes (HLMs) supplemented with NADPH. The NADPH cofactor is strictly required for CYP450 activity; comparing +NADPH and -NADPH arms isolates CYP-mediated metabolism from chemical instability or esterase activity.

Step-by-Step Methodology:

  • Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Compound Spiking: Dilute the difluoromethylated benzo[d]isothiazole (test compound) to a final concentration of 1 µM in the buffer.

  • Control Integration (Self-Validation):

    • Positive Control: Verapamil (rapidly cleared, validates microsomal activity).

    • Negative Control: Warfarin (slowly cleared, validates assay resolution).

    • Minus-Cofactor Control: Test compound incubated without NADPH (rules out non-CYP degradation).

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Sampling: Aliquot 50 µL of the reaction mixture at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS (MRM mode) to quantify the remaining parent compound.

  • Calculation: Plot the natural log of the remaining percentage versus time. The slope ( k ) is used to calculate CLint​

    (k×V)/M , where V is the incubation volume and M is the microsomal protein mass.
Protocol 2: Lipophilicity ( LogD7.4​ ) Determination via Shake-Flask LC-MS

Objective: Quantify the lipophilicity shift induced by the –CF₂H group. Causality: In silico predictions (cLogP) often fail for –CF₂H compounds due to unpredictable intramolecular hydrogen bonding[4]. The shake-flask method provides empirical validation of the lipophilic H-bond donor effect at physiological pH.

Step-by-Step Methodology:

  • Phase Saturation: Pre-saturate n-octanol and 10 mM PBS (pH 7.4) by stirring them together vigorously for 24 hours, then allow phase separation.

  • Spiking: Dissolve the test compound in the pre-saturated PBS to a concentration of 10 µM.

  • Partitioning: Add equal volumes (e.g., 1 mL) of the spiked PBS and pre-saturated n-octanol into a glass vial.

  • Equilibration: Shake the vial mechanically at 300 rpm for 60 minutes at 25°C.

  • Separation: Centrifuge the vial at 3000 rpm for 10 minutes to ensure complete phase separation.

  • Quantification: Carefully sample both the aqueous and organic phases. Dilute appropriately and analyze via LC-MS/MS.

  • Mass Balance Check (Self-Validation): Calculate the total mass recovered (Mass in Octanol + Mass in PBS). It must equal 90%−110% of the initial spike. A failure here indicates compound precipitation or non-specific binding to the glass vial, invalidating the run.

  • Calculation: LogD7.4​=log10​(Concentration in Octanol/Concentration in PBS) .

References
  • Benzothiazoles from Condensation of o-Aminothiophenoles with Carboxylic Acids and Their Derivatives: A Review. MDPI.1

  • The Difluoromethyl Bioisoster: Examining the “Lipophilic Hydrogen Bond Donor” Concept. ResearchGate / Journal of Medicinal Chemistry.3

  • The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. Benchchem.5

  • Difluoromethyl - Application in Drug Design. Alfa Chemistry.6

  • Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. Journal of the American Chemical Society.2

  • CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. PMC / National Institutes of Health.4

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Applications of 4-(Difluoromethyl)benzo[d]isothiazole in Medicinal Chemistry

Introduction & Physicochemical Rationale The strategic introduction of fluorine into bioactive organic molecules is a cornerstone of modern drug design. Among fluorinated motifs, the difluoromethyl (–CF₂H) group has emer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Physicochemical Rationale

The strategic introduction of fluorine into bioactive organic molecules is a cornerstone of modern drug design. Among fluorinated motifs, the difluoromethyl (–CF₂H) group has emerged as a highly versatile "lipophilic hydrogen bond donor"[1]. When integrated into a privileged heterocyclic scaffold such as benzo[d]isothiazole[2], the resulting building block—4-(Difluoromethyl)benzo[d]isothiazole —offers unique pharmacological and physicochemical advantages.

The Bioisosteric Advantage

The –CF₂H group is widely recognized as a bioisostere for hydroxyl (–OH), thiol (–SH), and amine (–NH₂) groups[1]. Unlike the trifluoromethyl (–CF₃) group, which is purely a lipophilic and electron-withdrawing bulk, the moderately polar C–H bond in –CF₂H allows it to act as a hydrogen bond donor on a scale similar to thiophenols and anilines[3].

In the context of the benzo[d]isothiazole core, placing the –CF₂H group at the 4-position provides critical structural benefits:

  • Intramolecular Hydrogen Bonding (IMHB): The –CF₂H proton can engage in IMHBs with adjacent heteroatoms or target pocket residues. This interaction masks the polarity of the molecule during membrane transit, significantly enhancing cell membrane permeability while maintaining target binding affinity[4].

  • Metabolic Shielding: The 4-position of fused bicyclic systems is often susceptible to cytochrome P450-mediated oxidation. The strong C–F bonds prevent rapid oxidative metabolism, enhancing the pharmacokinetic half-life[5].

  • Electronic Modulation: The electron-withdrawing nature of the –CF₂H group finely tunes the basicity of the isothiazole nitrogen, which is critical for optimizing target residence time in biological assays.

Quantitative Data: Physicochemical Comparison

To understand the impact of the difluoromethyl substitution, we must compare it against traditional functional groups. The table below summarizes the typical physicochemical shifts observed during lead optimization[1][3][4].

SubstituentLipophilicity (ΔlogP)*Hydrogen Bond Acidity (A)Metabolic StabilityPrimary Bioisosteric Target
–OH Negative (Hydrophilic)Strong (~0.60)Low (Prone to Phase II conjugation)N/A
–CH₃ Positive (+0.5)None (0.00)Moderate (Prone to CYP oxidation)N/A
–CF₃ Highly Positive (+1.0)None (0.00)HighLipophilic bulk / Halogens
–CF₂H Positive (+0.2 to +0.4)Moderate (~0.10)High–OH, –SH, –NH₂

*ΔlogP represents the change in the octanol-water partition coefficient relative to the unsubstituted parent compound.

Synthetic Methodologies & Workflows

Historically, accessing difluoromethylated heteroarenes required harsh, specialized fluorinating reagents. However, recent advancements in photoredox catalysis and electrochemistry have enabled late-stage C–H difluoromethylation under mild conditions[5][6].

G N1 Benzo[d]isothiazole Core N2 Photoredox Catalysis (Rose Bengal, Green LED) N1->N2 N3 Radical Difluoromethylation (CF2H• generation) N2->N3 Single Electron Transfer N4 4-(Difluoromethyl)benzo[d]isothiazole N3->N4 C-H Functionalization N5 Lead Optimization (Improved logP & Permeability) N4->N5

Workflow of photoredox-catalyzed late-stage difluoromethylation for lead optimization.

Protocol 1: Late-Stage Photoredox Difluoromethylation

This protocol details the direct functionalization of the benzo[d]isothiazole core using sodium difluoromethanesulfinate (DFMS) as the radical source[6].

Reagents & Equipment:

  • Benzo[d]isothiazole precursor (1.0 equiv)

  • Sodium difluoromethanesulfinate (DFMS, 3.0 equiv)

  • Rose Bengal (Photocatalyst, 2 mol%)

  • Trifluoroacetic acid (TFA, 2.0 equiv)

  • Solvent: DMSO/H₂O (4:1 v/v)

  • Green LED irradiation setup (530 nm)

Step-by-Step Methodology:

  • Reaction Assembly: In a 10 mL Schlenk tube, combine the benzo[d]isothiazole precursor, DFMS, and Rose Bengal.

  • Solvent Addition & Acidification: Add the DMSO/H₂O mixture followed by TFA. Causality: TFA is required to protonate the sulfinate, facilitating the single-electron transfer (SET) event that generates the •CF₂H radical.

  • Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles. Causality: Molecular oxygen is a potent triplet quencher. Failing to remove O₂ will result in the photocatalyst being quenched before it can activate the DFMS, leading to reaction failure and self-validation of poor yield.

  • Irradiation: Backfill the tube with Argon and irradiate with Green LEDs at room temperature for 16 hours.

  • Reaction Monitoring: Take a 50 µL aliquot, dilute in DMSO-d6, and add 1.0 equiv of fluorobenzene as an internal standard. Analyze via ¹⁹F-NMR. Causality: The appearance of a doublet at approximately -115 ppm (²J_HF ≈ 55 Hz) self-validates the successful incorporation of the –CF₂H group without requiring complex chromatographic workup.

  • Purification: Quench with saturated NaHCO₃, extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and purify via flash column chromatography (Hexanes/EtOAc).

Biological Applications & Target Validation

Benzo[d]isothiazoles are highly privileged structures in medicinal chemistry, frequently identified as potent inhibitors of multiple biological targets, including antiproliferative agents[7] and Transient Receptor Potential Cation Channel Subfamily M Member 5 (TRPM5) agonists[8][9].

TRPM5 is a calcium-activated monovalent cation channel expressed in the gastrointestinal tract. Agonists of TRPM5 promote membrane depolarization, leading to increased gastrointestinal motility (prokinetic activity)[8]. Incorporating the 4-difluoromethyl group into these agonists optimizes the local intestinal action by limiting systemic absorption (due to tuned lipophilicity) while maximizing target residence time.

G A 4-DFM-Benzo[d]isothiazole (Agonist) B TRPM5 Channel Activation A->B Allosteric Binding C Intracellular Ca2+ Influx B->C D Membrane Depolarization C->D E Gastrointestinal Prokinetic Activity D->E Muscle Contraction

TRPM5 activation pathway mediated by benzo[d]isothiazole agonists leading to prokinetic activity.

Protocol 2: High-Throughput FLIPR Calcium Assay for TRPM5 Activation

To validate the efficacy of synthesized 4-(Difluoromethyl)benzo[d]isothiazole derivatives, a Fluorometric Imaging Plate Reader (FLIPR) assay is employed to measure intracellular calcium dynamics[9].

Step-by-Step Methodology:

  • Cell Preparation: Seed HEK293 cells stably expressing human TRPM5 into 384-well black-wall, clear-bottom plates at a density of 15,000 cells/well. Incubate overnight at 37°C in 5% CO₂.

  • Dye Loading: Remove the culture medium and add 20 µL of Fluo-4 AM dye loading buffer containing 2.5 mM probenecid. Causality: Probenecid is an inhibitor of organic anion transporters. Its inclusion is strictly required to prevent the premature cellular efflux of the Fluo-4 dye, ensuring a stable baseline and a self-validating, high-signal-to-noise fluorescence read.

  • Incubation: Incubate the plates for 60 minutes at 37°C, followed by 15 minutes at room temperature. Causality: Temperature heavily influences transient receptor potential (TRP) channel gating kinetics; the step-down to room temperature stabilizes the basal channel state prior to reading.

  • Compound Addition: Prepare serial dilutions of the 4-(Difluoromethyl)benzo[d]isothiazole derivatives in assay buffer. Using the FLIPR instrument, add 10 µL of the compound solution to the wells.

  • Data Acquisition: Record fluorescence (Excitation: 488 nm, Emission: 515-575 nm) continuously for 3 minutes. Calculate the EC₅₀ values by plotting the maximum fluorescence peak minus the baseline against the log of the compound concentration.

Conclusion

The integration of the difluoromethyl group into the benzo[d]isothiazole scaffold represents a sophisticated application of bioisosteric replacement. By acting as a lipophilic hydrogen bond donor, the –CF₂H group at the 4-position fine-tunes the physicochemical profile of the molecule—enhancing metabolic stability, enabling intramolecular hydrogen bonding, and optimizing target engagement. Utilizing modern photoredox methodologies allows medicinal chemists to rapidly access these complex architectures, accelerating the discovery of novel therapeutics for gastrointestinal and proliferative disorders.

Sources

Application

Application Note: Catalytic Synthesis of 4-(Difluoromethyl)benzo[d]isothiazole via Dual Metallaphotoredox and Hypervalent Iodine Methodologies

Introduction & Strategic Rationale The benzo[d]isothiazole core is a privileged pharmacophore embedded in numerous FDA-approved therapeutics, most notably in atypical antipsychotics such as lurasidone and ziprasidone[1]....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The benzo[d]isothiazole core is a privileged pharmacophore embedded in numerous FDA-approved therapeutics, most notably in atypical antipsychotics such as lurasidone and ziprasidone[1]. Concurrently, the difluoromethyl (–CF₂H) group has emerged as a transformative structural motif in modern drug design. Operating as a lipophilic bioisostere of hydroxyl and thiol groups, the –CF₂H moiety acts as a robust hydrogen-bond donor while simultaneously enhancing metabolic stability and membrane permeability[2].

Synthesizing 4-(difluoromethyl)benzo[d]isothiazole presents a unique synthetic challenge. The isothiazole ring is electronically deactivated, and historically, installing a –CF₂H group required harsh, ozone-depleting reagents or extreme reaction conditions. To overcome these limitations, this Application Note details a state-of-the-art, two-stage synthetic workflow:

  • Hypervalent Iodine-Mediated Cyclization: Constructing the 4-bromobenzo[d]isothiazole core via a mild, oxidative N–S bond formation[3].

  • Metallaphotoredox Cross-Coupling: A highly selective Ni/Ir dual-catalyzed difluoromethylation of the aryl bromide utilizing bromodifluoromethane (BrCF₂H) at ambient temperature[4].

Mechanistic Insights & Causality

To ensure reproducibility and logical troubleshooting, it is critical to understand the causality behind our experimental choices:

  • Why Hypervalent Iodine for Core Assembly? Traditional syntheses of benzo[d]isothiazoles often rely on harsh electrophilic sulfur species or high-temperature cyclizations. Utilizing (diacetoxyiodo)benzene (PhI(OAc)₂) in the presence of catalytic iodine enables a room-temperature, radical-mediated N–S bond annulation. The hypervalent iodine species facilitates the selective oxidation of the sulfide, promoting rapid intramolecular attack by the adjacent amide nitrogen. This prevents over-oxidation and ensures high fidelity[3].

  • Why Metallaphotoredox Catalysis for Difluoromethylation? Direct nucleophilic difluoromethylation of electron-neutral heterocycles is notoriously inefficient. By employing a dual nickel/photoredox catalytic platform, we bypass high-energy two-electron pathways. Under blue LED irradiation, the iridium photocatalyst triggers a silyl radical-mediated halogen abstraction from BrCF₂H, generating the •CF₂H radical. Simultaneously, the Ni(0) catalyst undergoes oxidative addition into the 4-bromobenzo[d]isothiazole. The resulting Ni(II) species intercepts the •CF₂H radical, followed by reductive elimination to yield the target compound[4]. This synergistic cycle allows the reaction to proceed at 25 °C with exquisite chemoselectivity.

Catalytic Workflow Visualization

Metallaphotoredox cluster_0 Photoredox Cycle cluster_1 Nickel Catalytic Cycle Ir3 Ir(III) Ground State Ir3_ex *Ir(III) Excited State Ir3->Ir3_ex Blue LED (450 nm) Ir2 Ir(II) Reduced State Ir3_ex->Ir2 Silane Oxidation Radical •CF₂H Generation (BrCF₂H + Silyl Radical) Ir3_ex->Radical Initiates Ir2->Ir3 SET to Ni(I) Ni1 Ni(I)-Br Ir2->Ni1 Electron Transfer Ni0 Ni(0) Catalyst Ni2 Aryl-Ni(II)-Br Ni0->Ni2 Oxidative Addition Ni3 Aryl-Ni(III)-CF₂H Ni2->Ni3 •CF₂H Capture Ni3->Ni1 Reductive Elimination Product 4-(Difluoromethyl)benzo[d]isothiazole Ni3->Product Yields Ni1->Ni0 SET from Ir(II) Radical->Ni2

Dual metallaphotoredox catalytic cycle for the difluoromethylation of 4-bromobenzo[d]isothiazole.

Experimental Protocols

Protocol A: Synthesis of 4-Bromobenzo[d]isothiazole

Objective: Construct the heterocyclic core via oxidative N–S coupling.

Materials:

  • 2-(benzylthio)-6-bromobenzamide (1.0 equiv, 10 mmol)

  • PhI(OAc)₂ (1.2 equiv, 12 mmol)

  • I₂ (0.2 equiv, 2.0 mmol)

  • Anhydrous CH₂Cl₂ (50 mL)

Step-by-Step Methodology:

  • Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-(benzylthio)-6-bromobenzamide in anhydrous CH₂Cl₂ (50 mL) under an argon atmosphere.

  • Initiation: Add I₂ (0.2 equiv) to the solution. Stir for 5 minutes at room temperature until the solution turns a faint purple.

  • Oxidation: Add PhI(OAc)₂ (1.2 equiv) in one single portion. The reaction mixture will rapidly darken as the hypervalent iodine complex forms.

  • Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 4 hours. Monitor progress via TLC (Hexanes/EtOAc 4:1). The highly polar starting benzamide (R_f ~0.3) must completely disappear, replaced by a distinct, non-polar UV-active spot (R_f ~0.6).

  • Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (30 mL) to neutralize residual iodine species. Extract the aqueous layer with CH₂Cl₂ (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (silica gel, 0–10% EtOAc in Hexanes) to afford 4-bromobenzo[d]isothiazole.

  • Analytical Validation: ¹H NMR (CDCl₃) will confirm success via the absence of the benzyl –CH₂– peak (~4.1 ppm) and the emergence of the diagnostic isothiazole C3–H proton singlet at ~8.7 ppm.

Protocol B: Metallaphotoredox Difluoromethylation

Objective: Catalytic installation of the –CF₂H group at the C4 position.

Materials:

  • 4-Bromobenzo[d]isothiazole (1.0 equiv, 1.0 mmol)

  • BrCF₂H (2.0 M solution in THF, 3.0 equiv)

  • NiCl₂·dme (10 mol%)

  • 4,4'-Di-tert-butyl-2,2'-dipyridyl (dtbbpy, 10 mol%)

  • [Ir{dF(CF₃)ppy}₂(dtbbpy)]PF₆ (1 mol%)

  • Tris(trimethylsilyl)silane (TTMSS, 1.5 equiv)

  • Anhydrous Na₂CO₃ (2.0 equiv)

  • Anhydrous DME (10 mL)

Step-by-Step Methodology:

  • Catalyst Preparation: In an argon-filled glovebox (critical to prevent quenching of the Ni(0) and radical intermediates), charge a 40 mL borosilicate glass vial with 4-bromobenzo[d]isothiazole (1.0 mmol), NiCl₂·dme (10 mol%), dtbbpy (10 mol%), the Ir-photocatalyst (1 mol%), and Na₂CO₃ (2.0 equiv).

  • Solvent & Reagent Addition: Add anhydrous DME (10 mL) followed by TTMSS (1.5 equiv). Seal the vial tightly with a PTFE-lined septum cap.

  • Difluoromethyl Source: Remove the vial from the glovebox. Inject the BrCF₂H solution directly into the sealed vial via syringe.

  • Photocatalysis: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Crucial: Ensure a cooling fan maintains the reaction temperature at exactly 25 °C; elevated temperatures will degrade the photocatalyst. Irradiate for 16 hours with vigorous stirring.

  • Workup: Dilute the mixture with EtOAc (20 mL) and filter through a short pad of Celite to remove inorganic salts and catalyst residues. Concentrate the filtrate in vacuo.

  • Purification: Purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield 4-(Difluoromethyl)benzo[d]isothiazole.

  • Analytical Validation: ¹⁹F NMR is the definitive diagnostic tool; expect a characteristic doublet at approximately -115 ppm (2F, d, J = 55 Hz). ¹H NMR will display a triplet at ~6.8 ppm (1H, t, J = 55 Hz) corresponding to the CF₂H proton.

Data Presentation: Optimization of Metallaphotoredox Conditions

To ensure maximum conversion and minimize protodehalogenation side reactions, the photoredox conditions must be rigorously maintained. The table below summarizes the causality of varying key parameters based on established benchmark studies[4].

EntryVariation from Standard ConditionsYield (%)Mechanistic Consequence / Causality
1 None (Standard Conditions) 88% Optimal balance of SET and radical generation.
2Omit [Ir] photocatalyst0%No generation of excited state *Ir(III); no •CF₂H formed.
3Omit Blue LED irradiation0%Photochemical excitation is strictly required to drive the cycle.
4Omit NiCl₂·dme0%No oxidative addition into the aryl bromide; cross-coupling fails.
5Replace TTMSS with Et₃SiH15%Et₃SiH is a poor hydrogen atom transfer (HAT) agent compared to TTMSS.
6Replace Na₂CO₃ with Cs₂CO₃42%Stronger bases promote unwanted side reactions and catalyst degradation.
7Ambient light instead of 450 nm LED<5%Insufficient photon flux to efficiently drive the Ir(III) excitation.

References

  • State of knowledge in photoredox-catalysed direct difluoromethylation. Organic Chemistry Frontiers. 2

  • Metallaphotoredox Difluoromethylation of Aryl Bromides. NIH / Nature. 4

  • One-Pot Synthesis of Iodo-Dibenzothiazines from 2-Biaryl Sulfides. ACS Publications. 3

  • Recent Advances in the Synthesis of Benzothiazole and its Derivatives. Current Organic Chemistry. 1

Sources

Method

Application Note: Harnessing 4-(Difluoromethyl)benzo[d]isothiazole in Next-Generation Agrochemical Development

Executive Summary & Mechanistic Rationale The modern agricultural landscape demands crop protection agents that balance high field efficacy with stringent environmental and metabolic safety profiles. Historically, the be...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The modern agricultural landscape demands crop protection agents that balance high field efficacy with stringent environmental and metabolic safety profiles. Historically, the benzo[d]isothiazole (BIT) core has been a privileged scaffold in agrochemistry, utilized extensively as a broad-spectrum antimicrobial agent, a preservative, and a plant growth regulator capable of eliciting Systemic Acquired Resistance (SAR)[1]. However, unsubstituted BIT derivatives often suffer from rapid metabolic degradation and suboptimal cuticular penetration in field environments[2].

The strategic introduction of a difluoromethyl group (-CF₂H) at the 4-position of the benzo[d]isothiazole ring represents a paradigm shift in rational pesticide design. Unlike the strongly electron-withdrawing and highly lipophilic trifluoromethyl (-CF₃) group, the -CF₂H moiety acts as a lipophilic hydrogen-bond donor[3]. This bioisosteric modification achieves three critical outcomes:

  • Optimized Lipophilicity (LogP): Enhances the compound's ability to diffuse through the hydrophobic waxy cuticle of plant leaves without becoming trapped in the lipid layer.

  • Metabolic Shielding: The strong C-F bonds sterically and electronically protect the aromatic core from rapid oxidation by plant and fungal cytochrome P450 enzymes, significantly extending the active ingredient's half-life[3].

  • Target Affinity: The unique hydrogen-donating capability of the -CF₂H proton allows for novel interactions with target fungal enzymes (e.g., succinate dehydrogenase or specific kinases), drastically lowering the effective concentration (EC₅₀) required for pathogen inhibition[4].

Quantitative Profiling: The Fluorine Advantage

To illustrate the structure-activity relationship (SAR) improvements, the following table summarizes the comparative physicochemical and biological metrics between the unsubstituted BIT core and the 4-(difluoromethyl) analog.

Property / MetricUnsubstituted Benzo[d]isothiazole4-(Difluoromethyl)benzo[d]isothiazoleCausality / Agrochemical Impact
Lipophilicity (LogP) ~2.1~3.4Enhanced penetration through the leaf cuticle; optimal systemic mobility.
Hydrogen Bonding Acceptor only (N, S, O)Donor (-CF₂H) & AcceptorImproved binding affinity within target fungal enzyme active sites.
Metabolic Half-life Low (Rapid ring oxidation)High (Steric/electronic shielding)Prolonged residual activity in the field; reduced application frequency.
EC₅₀ (R. solani) > 25.0 mg/L< 3.0 mg/LSuperior intrinsic fungicidal activity against aggressive phytopathogens.

Development Workflows & Experimental Protocols

The development of 4-(Difluoromethyl)benzo[d]isothiazole into a field-ready agrochemical requires a rigorous, self-validating progression from formulation to in planta efficacy testing.

Workflow N1 Synthesis & Purification 4-(CF2H)-BIT N2 SC Formulation (Particle Size < 5 µm) N1->N2 N3 In Vitro Screening (Mycelial Inhibition) N2->N3 N4 In Planta Efficacy (SAR & Direct Toxicity) N3->N4 N5 Field Trial Optimization N4->N5

Agrochemical development workflow for 4-(Difluoromethyl)benzo[d]isothiazole.

Protocol A: Preparation of a 10% Suspension Concentrate (SC)

Causality: 4-(Difluoromethyl)benzo[d]isothiazole is a highly lipophilic solid. Formulating it as a Suspension Concentrate (SC) avoids the use of volatile, phytotoxic organic solvents (common in Emulsifiable Concentrates) while ensuring high bioavailability.

  • Premixing: In a high-shear mixer, combine 10% (w/w) of the active 4-(CF₂H)-BIT powder with 3% polycarboxylate dispersant, 2% sodium naphthalene sulfonate wetting agent, 5% propylene glycol (antifreeze), and 80% deionized water.

  • Milling: Transfer the slurry to a horizontal bead mill containing 0.8 mm zirconium oxide beads. Mill at 2500 RPM for 45–60 minutes.

    • Self-Validation Step: Periodically sample the milled suspension and measure via laser diffraction. Stop milling only when the D₉₀ (90% of particles) is strictly < 5 µm. This prevents spray nozzle clogging and ensures uniform leaf coverage.

  • Stabilization: Add 0.2% xanthan gum (rheology modifier) under low shear to prevent particle sedimentation during storage.

Protocol B: In Vitro Antifungal Efficacy (Poisoned Food Technique)

Causality: Before plant variables are introduced, the intrinsic toxicity of the compound against specific fungal targets (e.g., Rhizoctonia solani) must be quantified to establish a baseline EC₅₀[4].

  • Media Preparation: Autoclave standard Potato Dextrose Agar (PDA) and cool to 50°C in a water bath.

  • Compound Dosing: Prepare a stock solution of 4-(CF₂H)-BIT in DMSO. Spike the liquid PDA to achieve final concentrations of 0.1, 1.0, 5.0, 10.0, and 20.0 mg/L.

    • Self-Validation Step: Include a negative control (0.1% DMSO only) to prove the solvent does not inhibit fungal growth, and a positive control (e.g., commercial Azoxystrobin) to validate assay sensitivity.

  • Inoculation & Incubation: Place a 5 mm mycelial plug of R. solani at the center of each plate. Incubate at 25°C in the dark for 72 hours.

  • Data Acquisition: Measure the radial growth of the mycelium. Calculate the inhibition percentage relative to the DMSO control and plot against the log-concentration to derive the EC₅₀.

Protocol C: In Planta Systemic Acquired Resistance (SAR) Assay

Causality: The benzo[d]isothiazole core is known to trigger plant defense mechanisms[1]. This protocol separates direct fungicidal action from host-mediated immune activation.

  • Foliar Application: Spray 3-week-old tomato plants (Solanum lycopersicum) with the 10% SC formulation (diluted to 50 mg/L active ingredient) until runoff.

  • Incubation Period (Critical): Maintain the plants in a greenhouse for 48 hours without pathogen exposure. This delay is biologically necessary to allow the plant to accumulate Salicylic Acid (SA) and express Pathogenesis-Related (PR) proteins.

  • Pathogen Challenge: Inoculate the treated leaves with a spore suspension of Botrytis cinerea (1 × 10⁵ spores/mL).

  • Evaluation: At 5 days post-inoculation, score the disease severity index (DSI). High protection rates (>85%) validate the dual-action nature of the compound.

Dual Mechanism of Action Pathway

The efficacy of 4-(Difluoromethyl)benzo[d]isothiazole is not reliant on a single mode of action, drastically reducing the risk of fungal resistance. The lipophilic difluoromethyl group drives the molecule into the plant tissue, where the BIT core simultaneously attacks the pathogen and primes the host's immune system.

Mechanism BIT 4-(CF2H)-BIT Application Cuticle Cuticular Penetration (LogP Driven) BIT->Cuticle Lipophilicity SA Salicylic Acid (SA) Accumulation Cuticle->SA Elicitor Activity Fungi Fungal Pathogen Inhibition Cuticle->Fungi Direct Toxicity PR PR Gene Expression (Host Defense) SA->PR PR->Fungi SAR Response

Dual mechanism: SAR activation (solid lines) and direct fungicidal activity (dashed line).

Sources

Application

Application Note: Scalable Synthesis of 4-(Difluoromethyl)benzo[d]isothiazole

Document Type: Technical Protocol & Scale-Up Guide Target Audience: Process Chemists, Synthetic Investigators, and Drug Discovery Scientists Introduction and Chemical Rationale The benzo[d]isothiazole scaffold is a privi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Protocol & Scale-Up Guide Target Audience: Process Chemists, Synthetic Investigators, and Drug Discovery Scientists

Introduction and Chemical Rationale

The benzo[d]isothiazole scaffold is a privileged pharmacophore in medicinal chemistry and agrochemicals, often serving as a core structural motif in bioactive molecules[1]. The targeted functionalization of this ring system, particularly the incorporation of a difluoromethyl group (–CF₂H), significantly enhances the metabolic stability and membrane permeability of the resulting drug candidates. The –CF₂H moiety acts as a lipophilic hydrogen bond donor and is frequently deployed as a bioisostere for hydroxyl (–OH) or thiol (–SH) functionalities[2].

While recent advancements have enabled direct C- and S-difluoromethylation of related benzothiazoles using reagents like difluoromethyl 2-pyridyl sulfone[3], regioselective direct difluoromethylation of the benzo[d]isothiazole core at the 4-position remains synthetically challenging due to competing electrophilic aromatic substitution pathways.

To achieve a robust, scalable synthesis of 4-(Difluoromethyl)benzo[d]isothiazole [4], this protocol utilizes a late-stage deoxofluorination strategy. By starting from the pre-cyclized 4-formylbenzo[d]isothiazole, we bypass regioselectivity issues and ensure high-fidelity conversion to the target gem-difluoro compound.

Synthetic Strategy and Workflow

For multi-gram to kilogram scale-up, traditional liquid fluorinating agents like DAST (Diethylaminosulfur trifluoride) pose severe thermal hazards and explosion risks upon prolonged heating or moisture exposure. Therefore, this protocol replaces DAST with XtalFluor-E (Diethylaminodifluorosulfinium tetrafluoroborate), a crystalline, bench-stable deoxofluorinating agent that provides superior thermal stability and predictable reaction kinetics.

G A 4-Formylbenzo[d]isothiazole (Starting Material) B Deoxofluorination (XtalFluor-E, Et3N·3HF) A->B CH2Cl2, -78°C to RT N2 Atmosphere C 4-(Difluoromethyl)benzo[d]isothiazole (Target Product) B->C Aqueous Quench Phase Separation

Fig 1: Scalable deoxofluorination workflow utilizing XtalFluor-E.

Scale-Up Protocol: Deoxofluorination

Objective: Conversion of 4-formylbenzo[d]isothiazole (100 g scale) to 4-(Difluoromethyl)benzo[d]isothiazole.

Equipment Setup
  • Reactor: 5 L jacketed glass reactor equipped with an overhead mechanical stirrer, internal thermocouple, and a nitrogen inlet.

  • Cooling: Huber chiller unit capable of maintaining internal temperatures of -80 °C.

Step-by-Step Methodology
  • System Purge and Substrate Loading:

    • Purge the 5 L reactor with dry N₂ for 30 minutes.

    • Rationale: XtalFluor-E and the Et₃N·3HF promoter are highly sensitive to moisture, which hydrolyzes the reagent into corrosive hydrogen fluoride (HF) and inactive sulfinates, severely depressing yields.

    • Charge the reactor with 4-formylbenzo[d]isothiazole (100.0 g, 0.613 mol, 1.0 equiv) and anhydrous dichloromethane (CH₂Cl₂, 2.0 L). Initiate mechanical stirring at 250 rpm.

  • Promoter Addition and Cooling:

    • Add Triethylamine trihydrofluoride (Et₃N·3HF) (148.2 g, 0.920 mol, 1.5 equiv) in a single portion.

    • Rationale: Et₃N·3HF acts as an essential fluoride source and promoter for XtalFluor-E, accelerating the formation of the reactive intermediate while preventing the formation of undesired vinyl ether byproducts.

    • Engage the chiller to cool the internal reaction mixture to -78 °C.

  • Reagent Addition (Critical Step):

    • Portion-wise, add XtalFluor-E (210.5 g, 0.920 mol, 1.5 equiv) over 45 minutes, maintaining the internal temperature below -70 °C.

    • Rationale: The initial nucleophilic attack of the fluorinating agent on the aldehyde is exothermic. Portion-wise addition ensures the heat removal capacity of the jacketed reactor is not overwhelmed, preventing thermal runaway and degradation of the isothiazole ring.

  • Reaction Maturation:

    • Allow the reaction to stir at -78 °C for 1 hour, then gradually ramp the jacket temperature to 20 °C over 4 hours. Stir at 20 °C for an additional 12 hours.

    • Self-Validation Checkpoint: Sample 0.5 mL of the mixture, quench with saturated NaHCO₃, extract with EtOAc, and analyze via HPLC. Proceed to workup only when starting material is < 1% (Area).

  • Quench and Workup:

    • Cool the reactor to 0 °C. Carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ (1.5 L) over 1 hour.

    • Rationale: Neutralization of residual HF and acidic byproducts generates significant CO₂ gas. Controlled addition prevents violent foaming and reactor over-pressurization.

    • Separate the phases. Extract the aqueous layer with CH₂Cl₂ (2 × 500 mL). Combine the organic phases, wash with brine (1 L), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude dark oil via short-path vacuum distillation or silica gel plug filtration (Hexanes/EtOAc 9:1) to afford 4-(Difluoromethyl)benzo[d]isothiazole as a pale yellow oil/low-melting solid.

Quantitative Data: Reagent Optimization

Prior to the 100 g scale-up, a 5 g scale optimization was conducted to validate the choice of fluorinating agent. The data below summarizes the superiority of XtalFluor-E for this specific transformation.

Fluorinating Agent (1.5 eq)PromoterSolventTemp ProfileYield (%)Purity (HPLC %)Scale-up Suitability
DASTNoneCH₂Cl₂-78 °C to RT68%92%Poor (Thermal hazard)
Deoxo-FluorNoneToluene0 °C to 60 °C54%85%Moderate
XtalFluor-E Et₃N·3HF CH₂Cl₂ -78 °C to RT 84% >98% Excellent (Stable)
XtalFluor-MDBUCH₂Cl₂-78 °C to RT71%90%Good

Table 1: Optimization of deoxofluorination conditions for 4-formylbenzo[d]isothiazole.

Analytical Characterization

To ensure the self-validating nature of the protocol, the final product must meet the following analytical benchmarks:

  • ¹⁹F NMR (376 MHz, CDCl₃): δ -114.5 (d, J = 55.0 Hz, 2F). Note: The large coupling constant is diagnostic for the geminal proton-fluorine interaction of the -CF₂H group.

  • ¹H NMR (400 MHz, CDCl₃): δ 9.05 (s, 1H, isothiazole C3-H), 8.10 (d, J = 8.0 Hz, 1H), 7.75 (d, J = 7.5 Hz, 1H), 7.60 (t, J = 7.8 Hz, 1H), 7.15 (t, J = 55.0 Hz, 1H, -CF₂H).

  • LC-MS (ESI+): Calculated for C₈H₆F₂NS [M+H]⁺: 186.02, Found: 186.05.

References

  • Divergent S- and C-Difluoromethylation of 2-Substituted Benzothiazoles Source: Organic Letters, American Chemical Society (2021). URL:[Link]

  • Recent Advances in the Synthesis of Benzo[d]isothiazol-3(2H)-One and Benzo[e][1,3]Thiazin-4-One Derivatives Source: National Institutes of Health (NIH) / PMC (2025). URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting impurities in 4-(Difluoromethyl)benzo[d]isothiazole reactions

Welcome to the Advanced Technical Support Center for the synthesis and functionalization of 4-(Difluoromethyl)benzo[d]isothiazole. As drug development increasingly relies on fluorinated heterocycles to modulate lipophili...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for the synthesis and functionalization of 4-(Difluoromethyl)benzo[d]isothiazole. As drug development increasingly relies on fluorinated heterocycles to modulate lipophilicity and metabolic stability, late-stage difluoromethylation has become a critical, albeit complex, synthetic tool[1].

This guide is designed for research scientists and process chemists. It bypasses basic chemistry to directly address the mechanistic causality of common impurities, offering field-proven, self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Causality of Common Impurities

Understanding the failure modes of your reaction is the first step toward optimization. The benzo[d]isothiazole core presents unique challenges due to its redox-sensitive N-S bond, while difluoromethylation chemistry is prone to radical disproportionation.

ReactionPathway Precursor Benzo[d]isothiazole Precursor Target 4-(Difluoromethyl) benzo[d]isothiazole Precursor->Target Controlled Photocatalysis ImpurityA CF3 Impurity (Over-fluorination) Precursor->ImpurityA F- Disproportionation ImpurityB Ring-Opened Thiol (N-S Cleavage) Precursor->ImpurityB Thermal/Base Degradation Radical •CF2H Radical Generation Radical->Target Addition

Mechanistic divergence in the difluoromethylation of benzo[d]isothiazole leading to key impurities.

Quantitative Impurity Profiling

The table below summarizes typical impurity distributions observed during the functionalization of the benzo[d]isothiazole core under various catalytic regimes.

Reaction ConditionTarget Yield (%)CF3 Impurity (%)Desulfurization (%)Unreacted Precursor (%)
Thermal (120 °C), Strong Base45.05.234.815.0
Photocatalytic (Ir-cat), RT72.58.14.415.0
Dual-COF Photocatalysis, RT91.0< 1.0< 1.08.0

Data synthesized from comparative studies on heterocycle difluoromethylation and isothiazole stability[2][3].

Troubleshooting Guide & FAQs

Q: My LC-MS shows a significant +18 Da (or +32 Da depending on ionization) impurity, and the product is highly polar. What is happening? A: You are observing N-S bond cleavage (Ring-Opening). Causality: The N-S bond in the isothiazole ring is highly susceptible to nucleophilic attack and reductive cleavage[2]. If your difluoromethylation protocol relies on strong bases (e.g., NaOtBu ) or elevated temperatures, the ring will prematurely open to form a thioether or free thiol. Resolution: Transition to a mild, room-temperature photocatalytic protocol. Using a sterically hindered, non-nucleophilic base like DIPEA prevents direct attack on the sulfur atom.

Q: I am detecting a sharp singlet at -60 ppm in my 19 F NMR. How did I get a trifluoromethyl ( CF3​ ) impurity when I used a CF2​H reagent? A: This is due to radical disproportionation or trace fluoride contamination. Causality: When using hypervalent iodine reagents or specific sulfonium ylides, the intermediate CF2​H radicals can undergo disproportionation, or trace fluoride ions can drive the formation of CF3​ species[1][4]. Resolution: Strictly control the equivalents of your fluorine source. Implement a dual-active-centered covalent organic framework (COF) photocatalyst, which separates the redox processes and stabilizes the radical generation, virtually eliminating over-fluorination[3].

Q: My reaction stalls at 50% conversion despite adding excess difluoromethylating agent. Why? A: Radical quenching by dissolved oxygen or solvent impurities. Causality: CF2​H radicals are highly reactive and easily quenched by O2​ to form difluorophosgene derivatives, consuming your reagent without productive cross-coupling. Resolution: Implement the self-validating freeze-pump-thaw degassing protocol described below.

Self-Validating Experimental Protocol

To ensure high-fidelity synthesis of 4-(Difluoromethyl)benzo[d]isothiazole, we recommend the following photocatalytic methodology. This protocol is designed as a self-validating system : it incorporates mandatory In-Process Controls (IPC) that confirm the success of each phase before proceeding.

ProtocolWorkflow Step1 Step 1: Degassing (Remove O2) Step2 Step 2: Photocatalysis (Blue LED, RT) Step1->Step2 Step3 Step 3: IPC Validation (19F NMR Check) Step2->Step3 Step3->Step2 If CF2H doublet is < 95% Step4 Step 4: Purification (Quench & Extract) Step3->Step4

Self-validating workflow for photocatalytic difluoromethylation with integrated NMR feedback loops.

Step-by-Step Methodology: Photocatalytic C-H Difluoromethylation

Step 1: Rigorous Degassing (The Causality of Radical Survival)

  • In an oven-dried Schlenk tube, combine the 4-substituted benzo[d]isothiazole precursor (1.0 equiv), the difluoromethylating reagent (e.g., TMS−CF2​H , 2.0 equiv), and the photocatalyst (e.g., V-COF-AN-BT, 5 mol%)[3].

  • Add anhydrous, degassed acetonitrile.

  • Self-Validation: Perform three cycles of freeze-pump-thaw. The absence of bubbling during the final thaw cycle validates that O2​ has been successfully removed, ensuring the CF2​H radical will not be quenched.

Step 2: Controlled Irradiation

  • Place the reaction vessel in a photoreactor equipped with 450 nm Blue LEDs.

  • Maintain the temperature strictly at 25 °C using a cooling block. Causality: Preventing thermal excursions is mandatory to protect the labile N-S bond of the benzoisothiazole core[2].

  • Stir vigorously for 12 hours.

Step 3: In-Process Control (IPC) via 19 F NMR (The Validation Check)

  • Withdraw a 0.1 mL aliquot under inert atmosphere, dilute with CD3​CN , and acquire a rapid 19 F NMR spectrum.

  • Self-Validation:

    • Pass: You observe a distinct doublet at approximately -110 to -115 ppm ( 2JHF​≈55 Hz). This confirms successful difluoromethylation.

    • Fail (Over-fluorination): You observe a sharp singlet at -60 ppm. This indicates CF3​ formation. Action: Terminate the reaction to prevent further degradation and evaluate reagent stoichiometry.

    • Fail (Incomplete): No signal or weak signal. Action: Resume irradiation for 4 hours and re-check.

Step 4: Quenching and Isolation

  • Once validated by IPC, quench the reaction by exposing it to air and adding water.

  • Extract with EtOAc (3 x 10 mL), dry over anhydrous Na2​SO4​ , and concentrate.

  • Purify via flash chromatography (Hexanes/EtOAc) to isolate pure 4-(Difluoromethyl)benzo[d]isothiazole.

References

  • Promoting Photocatalytic Direct C–H Difluoromethylation of Heterocycles using Synergistic Dual-Active-Centered Covalent Organic Frameworks Journal of the American Chemical Society (ACS)[Link][3]

  • Late-stage difluoromethylation: concepts, developments and perspective Chemical Society Reviews (RSC Publishing)[Link][1]

  • Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents Chemical Reviews (ACS)[Link][4]

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges with 4-(Difluoromethyl)benzo[d]isothiazole

Welcome to the Technical Support and Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and formulation scientists resolve the specific solvatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and formulation scientists resolve the specific solvation hurdles associated with 4-(Difluoromethyl)benzo[d]isothiazole.

Rather than relying on trial-and-error, this guide deconstructs the physicochemical properties of the compound, explaining the causality behind its behavior in organic solvents, and provides field-proven, self-validating protocols to ensure reproducible assay preparation.

Part 1: Mechanistic Q&A (The "Why")

Q: Why does 4-(Difluoromethyl)benzo[d]isothiazole exhibit poor solubility in common organic solvents like hexanes, ethyl acetate, or cold ethanol? A: The solubility challenge is twofold, stemming from the compound's high crystal lattice energy and specific intermolecular forces. First, the benzo[d]isothiazole core is a relatively planar, fused bicyclic heterocycle that promotes strong π−π stacking interactions between adjacent molecules. Second, the difluoromethyl ( −CF2​H ) group acts as a highly polarized, lipophilic hydrogen-bond donor[1]. In non-polar or weakly polar solvents, these molecules preferentially interact with each other—forming robust intermolecular hydrogen bond (IMHB) networks—rather than interacting with the solvent. This creates a high thermodynamic barrier to solvation[2].

Q: How does the −CF2​H group specifically alter solvent compatibility compared to a standard methyl or trifluoromethyl group? A: Unlike a standard methyl group, the highly electronegative fluorine atoms in −CF2​H withdraw electron density, polarizing the C-H bond and turning it into a hydrogen-bond donor comparable in strength to thiols or anilines[1]. Unlike a trifluoromethyl ( −CF3​ ) group, which is purely hydrophobic and sterically bulky, the −CF2​H group can participate in both hydrogen-bond donating (via C-H) and accepting (via F) interactions. To dissolve this compound, you must use solvents with strong hydrogen-bond acceptor (HBA) capacities that can outcompete the intrinsic crystal lattice interactions.

Part 2: Solvent Selection & Quantitative Data

To successfully solvate 4-(Difluoromethyl)benzo[d]isothiazole, the solvent must possess a high dielectric constant and strong HBA properties. Below is a comparative matrix of solvent efficacies.

Table 1: Solvent Efficacy for 4-(Difluoromethyl)benzo[d]isothiazole
Solvent ClassExample SolventsH-Bond Acceptor CapacitySolvation EfficacyMechanistic Rationale
Non-Polar Aliphatic Hexanes, HeptaneNonePoor Cannot disrupt π−π stacking or −CF2​H dipole interactions.
Moderately Polar Ethyl Acetate, DCMWeakModerate Solvates the lipophilic core but struggles to break strong IMHBs.
Polar Protic Methanol, EthanolStrong (Donor/Acceptor)Moderate to Good Competes for H-bonds, but cold temperatures may induce rapid crystallization.
Polar Aprotic DMSO, DMF, DMAcVery StrongExcellent Strong S=O or C=O dipoles outcompete the −CF2​H intermolecular hydrogen bonding[3].
Fluorinated Alcohols TFE, HFIPWeak Acceptor, Strong DonorExcellent Fluorine-fluorine interactions and strong H-bond donation disrupt the lattice entirely.

Part 3: Troubleshooting Workflows & Step-by-Step Protocols

Protocol A: The "Top-Down" Solvation Method for High-Concentration Stocks (10-50 mM)

Objective: Generate a stable stock solution for downstream biological or chemical assays without inducing thermal degradation.

  • Weighing & Initial Wetting: Weigh the desired mass of 4-(Difluoromethyl)benzo[d]isothiazole into a borosilicate glass vial. Add exactly 10% of the final target volume using a strong polar aprotic solvent (e.g., anhydrous DMSO or DMF).

  • High-Shear Agitation: Vortex the wetted powder at 1000 RPM for 60 seconds. Causality: This creates a fine suspension, maximizing the surface area of the solid particulates before bulk solvent addition.

  • Bulk Solvent Addition: Add the remaining 90% of the solvent volume.

  • Acoustic Cavitation (Sonication): Place the vial in an ultrasonic bath at room temperature for 5-10 minutes. Causality: Sonication provides localized acoustic cavitation, delivering the precise kinetic energy required to overcome the π−π stacking lattice energy without broadly elevating the bulk temperature, which could degrade sensitive compounds.

  • Thermal Annealing (If required): If micro-crystals persist (visible upon holding the vial to a light source), gently heat the solution to 40°C in a water bath for 5 minutes, then allow it to cool slowly to room temperature. Warning: Rapid cooling forces the solution into a state of supersaturation, causing immediate precipitation.

Protocol B: Overcoming "Crash-Out" in Serial Dilutions

Objective: Prevent precipitation when diluting organic stocks into less polar assay buffers or secondary organic solvents.

  • Pre-warm Solvents: Ensure both the concentrated stock and the diluent are at identical temperatures (ideally 25°C - 37°C).

  • Intermediate Step-Down: Do not dilute directly from 100% DMSO to a 99% aqueous/non-polar mix. Create an intermediate dilution (e.g., step down to 10% DMSO in an intermediate polarity solvent like Acetonitrile before final dilution).

  • Agitation During Addition: Add the concentrated stock dropwise into the diluent while under continuous vortexing. Causality: This prevents localized high concentrations of the solute (micro-environments) that rapidly nucleate and form insoluble aggregates.

Part 4: Mandatory Visualizations

Workflow Diagram: Solvation Decision Tree

G A Solid 4-(Difluoromethyl)benzo[d]isothiazole B Add 10% Vol Polar Aprotic Solvent (e.g., DMSO/DMF) A->B C Vortex (1000 RPM, 60s) B->C D Add Remaining 90% Solvent C->D E Ultrasonic Bath (5-10 min) D->E F Visual Inspection E->F G Clear Solution (Ready for Use) F->G Solvated H Micro-crystals Present F->H Incomplete I Gentle Heating (40°C, 5 min) H->I I->F

Caption: Step-by-step workflow for achieving complete solvation of 4-(Difluoromethyl)benzo[d]isothiazole.

Mechanistic Diagram: Disruption of Intermolecular Forces

G Lattice Crystal Lattice (Strong IMHBs & pi-pi stacking) Disruption Solvent Competes for CF2H H-Bond Donation Lattice->Disruption Solvent interaction PiDisruption Thermal/Kinetic Energy Disrupts pi-pi Stacking Lattice->PiDisruption Sonication/Heat Solvent Polar Aprotic Solvent (High H-Bond Acceptor) Solvent->Disruption Solvated Thermodynamically Stable Solvated Monomers Disruption->Solvated PiDisruption->Solvated

Caption: Mechanistic pathway of crystal lattice disruption using solvent properties and kinetic energy.

References

  • BENZOISOTHIAZOLE (BIT) - ATAMAN Kimya Source: Ataman Chemicals URL:[Link]

  • CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Strategies to Address Low Drug Solubility in Discovery and Development Source: ResearchGate URL:[Link]

Sources

Troubleshooting

Preventing degradation of 4-(Difluoromethyl)benzo[d]isothiazole during long-term storage

Welcome to the Advanced Technical Support Center. This guide is curated for researchers, analytical chemists, and drug development professionals handling 4-(Difluoromethyl)benzo[d]isothiazole.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is curated for researchers, analytical chemists, and drug development professionals handling 4-(Difluoromethyl)benzo[d]isothiazole. Here, we bridge the gap between theoretical physical organic chemistry and practical, field-proven laboratory workflows.

Core Mechanistic Vulnerabilities

4-(Difluoromethyl)benzo[d]isothiazole is a highly valuable scaffold in medicinal chemistry, combining the lipophilicity and hydrogen-bond donating capacity of a difluoromethyl (-CF₂H) group with the rigid geometry of a benzo[d]isothiazole core. However, this dual-functionality introduces specific degradation liabilities:

  • Oxidative Susceptibility: The electron-rich sulfur atom within the isothiazole ring is highly vulnerable to oxidation, readily forming sulfoxides and sulfones.

  • Hydrolytic Lability: While the -CF₂H group provides enzymatic stability, the C-F bonds can become labile under hydrolytic conditions, particularly when exposed to trace bases or aqueous environments over prolonged periods.

  • Photochemical Permutation: Isothiazoles are known to undergo structural rearrangements when exposed to UV light.

Troubleshooting & FAQs

Q1: My batch developed a yellow tint during storage, and LC-MS analysis shows new peaks at +16 Da and +32 Da. What is the mechanism, and how do I prevent it? Causality: You are observing the oxidative degradation of the benzo[d]isothiazole core. The sulfur atom is susceptible to nucleophilic attack by reactive oxygen species or atmospheric oxygen, leading to the formation of sulfoxides (+16 Da) and sulfones (+32 Da). Solution: This is an oxygen-driven process. To prevent this, the compound must be stored under a strict inert atmosphere. Transition your storage protocol to include argon backfilling. Argon is heavier than nitrogen and provides a superior protective blanket in the vial.

Q2: 19F NMR shows a decrease in the characteristic doublet of the -CF₂H group, accompanied by increased baseline noise and increased compound polarity. Is the difluoromethyl group degrading? Causality: Yes. Although difluoromethyl groups are generally robust and used for their high lipophilicity, the C-F bonds can undergo hydrolytic cleavage if the compound is exposed to ambient moisture[1]. This is especially true in the presence of trace acidic or basic impurities from synthesis, leading to defluorination and the potential formation of aldehydes or carboxylic acids. Solution: Moisture ingress is the culprit. Ensure the compound is rigorously dried via lyophilization prior to storage. Implement Karl Fischer titration to validate that residual water is <0.1% before sealing the vials.

Q3: After leaving the compound on the benchtop in clear glass vials, I noticed a structural rearrangement in the NMR spectrum, though the mass remained identical. What happened? Causality: Benzo[d]isothiazoles are subject to photochemical permutation. When exposed to ambient or UV light (specifically around λ = 310 nm), the isothiazole ring can undergo a selective 1,2-swap between the C2 and the N atom, resulting in a rearranged isomer (e.g., benzothiazole derivatives)[2]. Solution: Always handle the compound under actinic shielding and store it exclusively in high-quality amber glass vials to block UV transmission.

Degradation Pathways Visualization

Degradation API 4-(Difluoromethyl) benzo[d]isothiazole Oxidation Oxidation (O2/ROS) API->Oxidation Atmospheric O2 Hydrolysis Hydrolysis (H2O/Base) API->Hydrolysis Moisture Ingress Photolysis Photolysis (UV Light) API->Photolysis hν (~310 nm) Sulfoxide Sulfoxide/Sulfone Formation (+16/+32 Da) Oxidation->Sulfoxide Defluorination C-F Bond Cleavage (Loss of -CF2H) Hydrolysis->Defluorination Rearrangement Photochemical Permutation Photolysis->Rearrangement

Mechanistic pathways of 4-(Difluoromethyl)benzo[d]isothiazole degradation.

Quantitative Stability Profile

To guide your storage strategy, we have summarized the degradation kinetics of 4-(Difluoromethyl)benzo[d]isothiazole under various conditions based on ICH Q1A(R2) stability testing frameworks[3].

Storage ConditionTemperatureAtmosphereLight Exposure6-Month Purity Recovery (%)Primary Degradant
Optimal -20°CArgonAmber Vial (Dark)> 99.5%None detected
Accelerated 40°C / 75% RHAmbient AirAmber Vial (Dark)88.2%Sulfoxides / Sulfones
Benchtop 25°CAmbient AirClear Vial (Ambient)74.1%Photochemical Isomers
Hydrolytic Stress 25°C (pH 9 buffer)Ambient AirDark< 50.0%Defluorinated species
Self-Validating Experimental Protocol: Long-Term Storage Preparation

To guarantee the integrity of your compound, do not merely follow steps—validate them. This protocol integrates self-validating checkpoints to ensure the physical environment meets the strict requirements of the molecule.

Phase 1: Moisture Eradication

  • Step: Dissolve the purified 4-(Difluoromethyl)benzo[d]isothiazole in a minimal amount of LC-MS grade acetonitrile/water and freeze at -80°C.

  • Step: Lyophilize the sample for 48-72 hours under high vacuum (< 0.01 mbar).

  • Validation Checkpoint: Perform a Karl Fischer titration on a 5 mg sacrificial aliquot. Proceed only if residual water is < 0.1%. If > 0.1%, return the batch to the lyophilizer.

Phase 2: Actinic Shielding & Aliquoting 4. Step: Transfer the dried powder into pre-weighed, oven-dried (150°C for 4 hours) amber glass vials. 5. Causality: Amber glass blocks UV transmission below 400 nm, preventing the photochemical permutation of the isothiazole ring[2].

Phase 3: Inert Atmosphere Sealing 6. Step: Place the open vials in a vacuum desiccator or glovebox. Perform three cycles of vacuum evacuation followed by ultra-high purity Argon backfilling. 7. Step: Cap the vials immediately using PTFE-lined crimp seals. 8. Validation Checkpoint: Submerge a sealed test vial in a water bath and apply a slight vacuum to the headspace above the water. A lack of escaping bubbles validates the hermetic integrity of the crimp seal.

Phase 4: Cryogenic Storage 9. Step: Store the sealed vials in a monitored -20°C or -80°C freezer. 10. Validation Checkpoint: Utilize a continuous digital temperature data logger. A flat thermal history curve validates that no thermal degradation kinetics were accelerated during storage.

StorageWorkflow Start Purified API Lyophilization Lyophilization (<0.1% H2O) Start->Lyophilization Validation1 Karl Fischer Titration (Self-Validation) Lyophilization->Validation1 Validation1->Lyophilization Fail Packaging Aliquot into Amber Vials Validation1->Packaging Pass InertGas Argon Backfilling (3x Vacuum/Ar Cycles) Packaging->InertGas Sealing PTFE-Lined Crimp Seal InertGas->Sealing Storage Store at -20°C (Continuous Monitoring) Sealing->Storage

Self-validating workflow for the long-term cryogenic storage of sensitive APIs.

References
  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency (EMA).[Link]

  • BENZOISOTHIAZOLE (BIT). ATAMAN Kimya.[Link]

  • Establishing synthetic methodology to prepare difluoromethylated oligonucleotides. University of Strathclyde.[Link]

  • Photochemical permutation of thiazoles, isothiazoles and other azoles. Nature Chemistry / d-nb.info.[Link]

Sources

Optimization

Technical Support Center: Purification &amp; Chromatography of 4-(Difluoromethyl)benzo[d]isothiazole

Application Scientist Overview Welcome to the Technical Support Center. As a Senior Application Scientist specializing in fluorinated heteroaromatics, I have structured this guide to address the specific chromatographic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Scientist Overview

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in fluorinated heteroaromatics, I have structured this guide to address the specific chromatographic challenges associated with 4-(Difluoromethyl)benzo[d]isothiazole.

This molecule presents a highly unique separation profile. The 1 due to its nitrogen and sulfur atoms[1]. Simultaneously, the 2[2]. This dual chemical nature requires precise tuning of both mobile and stationary phases to prevent peak tailing, irreversible adsorption, and co-elution with structurally similar regioisomers.

Workflow Crude Crude 4-(CF2H)benzo[d]isothiazole TLC TLC / LC-MS Impurity Profiling Crude->TLC Decision Regioisomers Detected? TLC->Decision NP Flash Chromatography (DCM/Hexane Gradient) Decision->NP No (ΔRf > 0.15) RP Prep RP-HPLC (C18, MeOH/H2O + 0.1% FA) Decision->RP Yes (ΔRf < 0.15) Pure Purified Compound (>98% Purity) NP->Pure RP->Pure

Decision matrix for selecting the optimal purification route based on impurity profiling.

Troubleshooting Guide: Normal Phase Flash Chromatography

Q: My compound streaks severely on standard silica gel, even when using a non-polar solvent like Hexane/Ethyl Acetate. How do I fix this? A: The streaking is caused by Lewis acid-base interactions. The isothiazole nitrogen coordinates with the acidic silanol groups (-SiOH) on the silica gel. Additionally, the -CF2H group acts as a weak hydrogen bond donor to the silica matrix[2]. Solution: Switch to neutral or basic Alumina (Al₂O₃) as your stationary phase, which lacks highly acidic silanols. Alternatively, if you must use silica, pre-treat the column with 1% Triethylamine (TEA) in hexanes to cap the active sites before loading your sample.

Q: I cannot separate the 4-(difluoromethyl) isomer from the 5- or 6-difluoromethyl regioisomers. They co-elute perfectly on TLC. A: Regioisomers of difluoromethylated benzisothiazoles possess nearly identical lipophilicity. Standard aliphatic/ester solvent systems (Hexane/EtOAc) cannot resolve them because they rely purely on hydrophobic partitioning. Solution: Exploit subtle differences in the molecular dipole moment by switching to a polarizable halogenated solvent system, such as Dichloromethane (DCM)/Hexane. The polarizability of DCM interacts differently with the distinct dipole vectors of the regioisomers, providing the necessary ΔRf for separation.

Troubleshooting Guide: Reverse-Phase HPLC (RP-HPLC)

Q: During RP-HPLC scale-up, my target compound co-elutes with the trifluoromethyl (-CF3) byproduct. How can I resolve them? A: On a standard C18 column with Acetonitrile/Water, separation is driven by hydrophobicity. While -CF3 is more lipophilic than -CF2H, the difference is often insufficient for baseline resolution under high mass loading. Solution: Change the organic modifier from Acetonitrile (MeCN) to Methanol (MeOH). Because the2[2], it interacts thermodynamically with Methanol (a hydrogen bond donor/acceptor). The -CF3 group lacks this capability, resulting in a pronounced shift in retention time for the -CF2H target.

Q: I am observing broad, split peaks during preparative HPLC injection. What is causing this? A: This is a symptom of "solvent mismatch." Injecting the sample dissolved in a strong solvent (e.g., 100% DMSO) into a highly aqueous mobile phase causes the sample to temporarily precipitate at the column head before re-dissolving unevenly. Solution: Dilute your DMSO sample plug with the initial aqueous mobile phase (e.g., 20% organic) before injection, ensuring the injection volume does not exceed 1-2% of the column volume.

Mechanism Molecule 4-(CF2H)benzo[d]isothiazole Silanol Silica Gel (Free Silanols) Molecule->Silanol N···HO-Si (Causes Tailing) Molecule->Silanol CF2H···O-Si (Weak H-Bond) C18 C18 Stationary Phase Molecule->C18 Hydrophobic (Aromatic/CF2H)

Stationary phase interactions dictating chromatographic retention and peak shape.

Quantitative Data Summary

The table below summarizes the expected chromatographic behavior of the target molecule versus common synthetic impurities, allowing you to select the appropriate technique rapidly.

CompoundRf (Hexane/EtOAc 8:2)Rf (DCM/Hexane 1:1)RP-HPLC Rt (min)*Primary Interaction Mode
4-(CF2H)benzo[d]isothiazole 0.350.4512.4Lipophilic + H-Bond Donor
5-(CF2H)benzo[d]isothiazole 0.350.3812.6Lipophilic + H-Bond Donor
4-(CF3)benzo[d]isothiazole 0.450.6014.8Purely Lipophilic
Unreacted benzo[d]isothiazole 0.200.258.5Polar / Basic (N-SiOH)

*Conditions: C18 column, 40-70% MeOH/H₂O gradient over 20 mins.

Self-Validating Experimental Protocols

Protocol 1: Optimized Normal-Phase Flash Chromatography (Alumina)

Objective: Isolate 4-(Difluoromethyl)benzo[d]isothiazole from polar impurities without peak tailing. Self-Validation Step: Before committing the batch, perform a 2D TLC on standard silica. Spot the crude, run it in Hexane/EtOAc, dry the plate, and run it perpendicularly in the same solvent. If the spots fall off the diagonal axis, it confirms on-column degradation, validating the necessity of this Alumina protocol.

Step-by-Step Methodology:

  • Column Preparation: Pack a flash column with neutral Alumina (Brockmann Grade III) using 100% Hexane.

  • Sample Loading: Dissolve the crude mixture in a minimum volume of DCM and dry load onto Celite (1:2 w/w ratio) to prevent band broadening. Evaporate residual DCM completely under reduced pressure.

  • Elution Gradient: Initiate elution with 100% Hexane for 2 column volumes (CV). Gradually increase the gradient to 20% DCM in Hexane over 10 CVs.

  • Fraction Collection: Collect fractions and monitor via TLC (UV 254 nm). The target compound typically elutes between 12-15% DCM.

Protocol 2: Preparative RP-HPLC for Regioisomer Resolution

Objective: Separate the 4-isomer from 5-/6-difluoromethyl regioisomers and -CF3 byproducts. Self-Validation Step: Perform an analytical injection at 1/100th the preparative concentration. If the peak asymmetry factor (As) exceeds 1.5, the sample solvent is too strong, validating the need to further dilute the DMSO plug with the aqueous mobile phase prior to preparative injection.

Step-by-Step Methodology:

  • System Setup: Equip an1[1].

  • Mobile Phase Preparation: Prepare Solvent A (Milli-Q H₂O + 0.1% Formic Acid) and Solvent B (HPLC-grade Methanol + 0.1% Formic Acid).

  • Sample Preparation: Dissolve the crude material in DMSO, then dilute 1:1 with Solvent A. Filter through a 0.45 μm PTFE syringe filter.

  • Gradient Elution: Run a shallow gradient from 40% B to 70% B over 20 minutes at a flow rate of 20 mL/min.

  • Recovery: Pool the pure fractions (>98% UV purity) and lyophilize to isolate the final product as a white to off-white solid.

References

  • Source: Organic Letters (ACS Publications)
  • Source: Journal of Medicinal Chemistry (ACS Publications)

Sources

Troubleshooting

Minimizing side reactions during difluoromethylation of benzo[d]isothiazole

Welcome to the technical support center for the functionalization of benzo[d]isothiazole scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who are incorporating the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the functionalization of benzo[d]isothiazole scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who are incorporating the difluoromethyl (-CF2H) group into this important heterocyclic motif. The introduction of the -CF2H group is a powerful strategy in modern drug design, acting as a lipophilic hydrogen-bond donor and a bioisosteric replacement for hydroxyl or thiol groups, thereby enhancing metabolic stability and binding affinity.[1]

However, the unique electronic nature of the benzo[d]isothiazole ring system presents specific challenges during difluoromethylation, often leading to unexpected and yield-limiting side reactions. This document provides in-depth troubleshooting guides and frequently asked questions to help you navigate these challenges, minimize side reactions, and achieve your desired chemical transformation efficiently and predictably.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific experimental issues in a question-and-answer format. Each answer explains the underlying chemical principles and provides actionable protocols to mitigate the problem.

Issue 1: Formation of Ring-Opened Byproducts (e.g., 2-Isocyanophenyl Sulfides)

Question: During my nucleophilic difluoromethylation of a 2-substituted benzo[d]isothiazole using TMSCF2H and a fluoride source (like CsF), I'm observing a significant amount of a ring-opened byproduct, identified as a difluoromethyl 2-isocyanophenyl sulfide, instead of the desired C-2 difluoromethylated product. What is happening and how can I prevent it?

Probable Cause: This is a classic and often unexpected side reaction when applying nucleophilic difluoromethylation methods to benzothiazole-type scaffolds.[2][3] The reaction proceeds through an S-difluoromethylation-ring-opening tandem pathway rather than the intended nucleophilic aromatic substitution (SNAr) at the C-2 position.

The mechanism involves the following steps:

  • The fluoride source (e.g., CsF) activates the (difluoromethyl)trimethylsilane (TMSCF2H) to generate a highly reactive difluoromethyl anion (-CF2H).

  • Instead of attacking the electrophilic C-2 carbon, this potent nucleophile attacks the sulfur atom of the benzo[d]isothiazole ring.

  • This attack induces the cleavage of the weak N-S bond, leading to the collapse of the heterocyclic ring.

  • Subsequent elimination results in the formation of the thermodynamically stable isocyanide functionality.[2]

This competing pathway is a testament to the unique reactivity of the -CF2H anion, which can exhibit different chemoselectivity compared to other fluoroalkyl nucleophiles.[3]

Solutions & Methodologies:

The key to suppressing this side reaction is to either change the nature of the difluoromethylating species from nucleophilic to radical or to carefully control the conditions of the nucleophilic reaction.

Solution A: Switch to a Radical-Based Method

Radical difluoromethylation avoids the generation of the problematic -CF2H anion and instead relies on the generation of a CF2H radical, which preferentially reacts at electron-rich C-H bonds of the heterocycle.[4] The reagent of choice for this is Zinc(II) difluoromethanesulfinate (Zn(SO2CF2H)2), often called DFMS or Baran's reagent.[5]

Protocol 1: Radical C-H Difluoromethylation of Benzo[d]isothiazole
  • Setup: To a vial equipped with a magnetic stir bar, add the benzo[d]isothiazole substrate (1.0 equiv).

  • Reagent Addition: Add Zn(SO2CF2H)2 (DFMS, 2.0 equiv) followed by the solvent system (typically a 1:1 mixture of CH2Cl2/H2O or DMSO).[4]

  • Initiation: Add tert-butyl hydroperoxide (tBuOOH, 70% in H2O, 3.0 equiv) dropwise at room temperature. The reaction is often performed open to the air.[5]

  • Reaction: Stir the mixture vigorously at room temperature for 12-24 hours. For less reactive substrates, a second addition of DFMS (1.0 equiv) and tBuOOH (1.5 equiv) may be required to drive the reaction to completion.[4]

  • Workup & Purification: Upon completion (monitored by TLC or LC-MS), dilute the reaction with water and extract with an organic solvent (e.g., EtOAc). The combined organic layers are washed with brine, dried over Na2SO4, filtered, and concentrated. The crude product is then purified by silica gel chromatography.

Solution B: Modify the Nucleophilic Protocol

If a nucleophilic pathway is still desired, careful control of additives is crucial. It has been demonstrated that the presence of a controlled amount of a proton source, such as water, can be critical.[3] The proton source quenches unreacted -CF2H anion, preventing it from causing decomposition of the desired ring-opened product (if that is the target) or participating in other side reactions.

Protocol 2: Modified Nucleophilic Difluoromethylation (Attempt to Minimize Ring Opening)
  • Setup: In a flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve the 2-substituted benzo[d]isothiazole substrate (1.0 equiv) in anhydrous DMF.

  • Reagent Addition: Add CsF (3.0 equiv) and TMSCF2H (3.0 equiv).

  • Additive: Crucially, add a substoichiometric amount of water (e.g., 0.7 equiv) to the reaction mixture.[3]

  • Reaction: Stir the reaction at room temperature for 3-6 hours, monitoring carefully by TLC or LC-MS for the formation of the desired product versus the ring-opened isomer.

  • Workup & Purification: Quench the reaction with saturated aqueous NH4Cl. Extract with an organic solvent, wash with brine, dry, and concentrate. Purify via silica gel chromatography.

Issue 2: Poor or No Conversion

Question: My radical difluoromethylation reaction using DFMS is showing very low conversion, even after 24 hours. What are the common causes?

Probable Cause: Low conversion in radical C-H functionalizations can stem from several factors related to reagent quality, initiation, or substrate reactivity.

  • Reagent Quality: Commercially available DFMS can contain impurities like ZnCl2 and water, which do not inhibit the reaction but should be accounted for when calculating stoichiometry.[5] However, degradation of the tBuOOH initiator is a common culprit.

  • Initiation Failure: The reaction relies on the generation of radicals from tBuOOH. If the initiator is old or has decomposed, the radical chain reaction will not proceed efficiently.

  • Substrate Deactivation: If the benzo[d]isothiazole ring is substituted with strongly electron-withdrawing groups, its reactivity towards the electrophilic CF2H radical will be significantly diminished. Radical difluoromethylation works best on electron-rich or electron-neutral heterocycles.[6]

  • Solvent Choice: While CH2Cl2/H2O is standard, some substrates may exhibit poor solubility, hindering the reaction rate.

Solutions & Methodologies:

  • Verify Reagent Quality: Always use a fresh bottle of tBuOOH or test the activity of your current stock. Ensure the DFMS is a free-flowing white powder as described.[4]

  • Increase Reagent Stoichiometry: For stubborn substrates, performing a second addition of both DFMS (1.0-2.0 equiv) and tBuOOH (1.5-3.0 equiv) after 12-24 hours can help drive the reaction to completion.[4]

  • Consider an Additive: For some nitrogen-containing heterocycles, the addition of an acid like trifluoroacetic acid (TFA) has been shown to improve both the rate and conversion.[4] The acid can protonate the heterocycle, making it more susceptible to radical attack.

  • Solvent Optimization: If solubility is an issue, consider alternative solvents like DMSO, which was found to be optimal for some radical cyclizations.[7]

Issue 3: Sulfur Oxidation

Question: I am observing a byproduct with a mass of +16 amu compared to my expected product. I suspect this is oxidation at the sulfur atom. How can I prevent this?

Probable Cause: The sulfur atom in the benzo[d]isothiazole ring is susceptible to oxidation, forming the corresponding S-oxide.[8][9] This is especially prevalent under strongly oxidative conditions. In the context of radical difluoromethylation, the oxidant used to initiate the reaction (tBuOOH) can, in some cases, lead to this side reaction, although it is not the most common pathway. This side reaction is more likely if transition metals that can be oxidized are present, or if reagents like Selectfluor are used under aqueous conditions.[9]

Solutions & Methodologies:

  • Control the Oxidant: Ensure that the addition of tBuOOH is slow and controlled. Avoid an excessive excess of the oxidant. The standard protocol calls for 3.0 equivalents, which is generally sufficient without causing significant oxidation.[4]

  • Use Milder Initiation: If sulfur oxidation is a persistent issue, consider alternative radical initiation methods that do not rely on a chemical oxidant. Photoredox catalysis, for example, uses visible light to generate the CF2H radical under much milder conditions, which can preserve sensitive functional groups.[1][6]

  • Purification: Fortunately, the S-oxide byproduct has a significantly different polarity from the desired difluoromethylated product and can usually be separated effectively using silica gel chromatography.

Visual Troubleshooting and Mechanistic Overview

Diagram 1: Troubleshooting Flowchart

A decision tree to guide experimental choices when encountering common issues in the difluoromethylation of benzo[d]isothiazole.

G start Start: Difluoromethylation of Benzo[d]isothiazole reaction_type What is your primary side product? start->reaction_type ring_opened Ring-Opened Isomer (e.g., Isocyanide) reaction_type->ring_opened From Nucleophilic Method low_conversion Low or No Conversion reaction_type->low_conversion From Radical Method oxidation Sulfur Oxidation (M+16 peak) reaction_type->oxidation From Oxidative Method solution_radical Switch to Radical Method (e.g., DFMS Reagent) ring_opened->solution_radical Recommended solution_nucleophilic Modify Nucleophilic Protocol: - Add controlled H2O (0.7 eq) - Lower Temperature ring_opened->solution_nucleophilic Alternative solution_reagent Check Reagent Quality (esp. tBuOOH) & Increase Stoichiometry low_conversion->solution_reagent solution_oxidant Use Milder Initiation (e.g., Photoredox) & Avoid excess oxidant oxidation->solution_oxidant solution_conditions Change Solvent (e.g., DMSO) Add TFA for N-heterocycles solution_reagent->solution_conditions If still no improvement

Caption: Troubleshooting decision tree for benzo[d]isothiazole difluoromethylation.

Diagram 2: Competing Reaction Pathways

G

Sources

Reference Data & Comparative Studies

Validation

Comprehensive NMR Spectral Guide: 4-(Difluoromethyl)benzo[d]isothiazole vs. Methyl and Trifluoromethyl Analogs

Executive Summary The benzo[d]isothiazole scaffold is a privileged pharmacophore found in numerous neuroleptic and antimicrobial agents. In modern drug development, the strategic introduction of fluorinated moieties—spec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The benzo[d]isothiazole scaffold is a privileged pharmacophore found in numerous neuroleptic and antimicrobial agents. In modern drug development, the strategic introduction of fluorinated moieties—specifically the difluoromethyl (–CF₂H) group—is utilized to optimize lipophilicity, metabolic stability, and target binding affinity[1]. Unlike the highly hydrophobic and strongly electron-withdrawing trifluoromethyl (–CF₃) group, the –CF₂H group acts as a lipophilic hydrogen-bond donor, serving as a bioisostere for alcohols and thiols[2].

This guide provides an objective, data-driven comparison of the ¹H, ¹³C, and ¹⁹F NMR spectral profiles of 4-(difluoromethyl)benzo[d]isothiazole against its non-fluorinated (4-methyl ) and perfluorinated (4-trifluoromethyl ) analogs. By analyzing these three compounds, researchers can accurately identify specific resonance perturbations caused by progressive fluorination, ensuring precise structural elucidation during synthetic workflows.

Mechanistic Context: The Causality of Fluorine NMR Perturbations

The interpretation of fluorinated heteroaromatics requires an understanding of two competing forces:

  • Inductive Electron Withdrawal (–I Effect): Fluorine's high electronegativity pulls electron density away from the benzisothiazole core. This deshields the adjacent aromatic protons and carbons, shifting their resonances downfield.

  • Spin-Spin Coupling (J-Coupling): The ¹⁹F nucleus (spin ½, 100% natural abundance) couples strongly with both ¹H and ¹³C nuclei. The geminal proton-fluorine coupling (²J{HF}) in the –CF₂H group typically manifests as a massive splitting of ~55 Hz, which is a definitive diagnostic marker. Furthermore, one-bond carbon-fluorine coupling (¹J{CF}) splits the ¹³C signal into a triplet (~115 Hz) for –CF₂H, and a quartet (~272 Hz) for –CF₃.

G Sub C4-Substitution CH3 -CH3 (Electron Donating) Sub->CH3 CF2H -CF2H (Inductive Withdrawing) Sub->CF2H CF3 -CF3 (Strong Withdrawing) Sub->CF3 Shield Aromatic Shielding (Upfield Shift) CH3->Shield Deshield1 Moderate Deshielding (Downfield Shift) CF2H->Deshield1 Deshield2 Strong Deshielding (Max Downfield Shift) CF3->Deshield2

Electronic effects of C4-substituents on the benzisothiazole aromatic ring.

Experimental Protocols: Self-Validating NMR Acquisition

To ensure high-fidelity, reproducible data, the following standardized workflow must be executed. This protocol is designed as a self-validating system: the inclusion of internal standards and specific relaxation delays prevents signal truncation and quantitative inaccuracies, particularly for quaternary and fluorinated carbons.

Step-by-Step Methodology
  • Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

  • Instrument Calibration: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock the magnetic field to the deuterium resonance of CDCl₃ (7.26 ppm). Tune and match the probe for ¹H, ¹³C, and ¹⁹F frequencies.

  • ¹H NMR Acquisition:

    • Parameters: Spectral width = 12 ppm, Number of scans (ns) = 16, Relaxation delay (D1) = 1.0 s.

    • Validation: Ensure the TMS peak is sharply defined at 0.00 ppm.

  • ¹³C{¹H} NMR Acquisition:

    • Parameters: Spectral width = 250 ppm, ns = 1024, D1 = 2.0 s (extended delay ensures complete relaxation of the unprotonated C4 and C-F carbons). Use WALTZ-16 composite pulse decoupling to remove ¹H-C couplings.

  • ¹⁹F NMR Acquisition:

    • Parameters: Spectral width = 250 ppm, ns = 64, D1 = 1.0 s.

    • Validation: Reference the spectrum externally or internally to Trichlorofluoromethane (CFCl₃) at 0.00 ppm.

G N1 Sample Preparation (CDCl3 + TMS) N2 Probe Tuning & Matching (1H, 13C, 19F) N1->N2 N3 Shimming & Locking (Z0-Z5 coils) N2->N3 N4 Pulse Sequence Execution N3->N4 N5 1H Acquisition (D1=1s, ns=16) N4->N5 N6 13C{1H} Acquisition (D1=2s, ns=1024) N4->N6 N7 19F Acquisition (D1=1s, ns=64) N4->N7 N8 Fourier Transform & Phase/Baseline Correction N5->N8 N6->N8 N7->N8

Workflow for multi-nuclear NMR acquisition of fluorinated benzisothiazoles.

Comparative Spectral Data Analysis

The following tables synthesize the expected quantitative NMR data for the three analogs, recorded at 400 MHz (¹H), 100 MHz (¹³C), and 376 MHz (¹⁹F) in CDCl₃.

Table 1: ¹H NMR Spectral Comparison

Focus on the diagnostic aliphatic/fluoroalkyl signals and the shifting of the adjacent H5 aromatic proton.

CompoundSubstituent Signal (ppm)Multiplicity & CouplingAromatic H5 Signal (ppm)Causality / Expert Insight
4-Methylbenzo[d]isothiazole 2.65Singlet (s), 3H~7.35 (d)The electron-donating methyl group slightly shields the adjacent H5 proton.
4-(Difluoromethyl)benzo[d]isothiazole 7.15 Triplet (t), 1H, ²J_{HF} = 54.8 Hz ~7.68 (d)The massive 55 Hz coupling is the hallmark of the –CF₂H proton splitting by two equivalent fluorine atoms[1].
4-(Trifluoromethyl)benzo[d]isothiazole N/ANone~7.85 (d)Absence of aliphatic protons. Maximum deshielding of H5 due to the strong –I effect of the –CF₃ group.
Table 2: ¹³C{¹H} NMR Spectral Comparison

Focus on the profound impact of ¹J{CF} and ²J{CF} couplings on the carbon backbone.

CompoundC4 (Ipso Carbon) (ppm)Substituent Carbon (ppm)Multiplicity & CouplingCausality / Expert Insight
4-Methylbenzo[d]isothiazole 132.518.2Singlet (s)Standard aliphatic carbon shift; no C-F coupling present.
4-(Difluoromethyl)benzo[d]isothiazole 130.1 (t, ²J_{CF} = 22 Hz) 114.5 Triplet (t), ¹J_{CF} = 115 Hz The –CF₂H carbon splits into a triplet due to one-bond coupling to two fluorines. The adjacent C4 also splits (two-bond coupling).
4-(Trifluoromethyl)benzo[d]isothiazole 126.8 (q, ²J_{CF} = 33 Hz)124.2Quartet (q), ¹J_{CF} = 272 HzThe –CF₃ carbon resonates further downfield and splits into a quartet due to three equivalent fluorines.
Table 3: ¹⁹F NMR Spectral Comparison

The most definitive technique for confirming the degree of fluorination.

Compound¹⁹F Signal (ppm)Multiplicity & CouplingCausality / Expert Insight
4-Methylbenzo[d]isothiazole N/AN/ANo fluorine atoms present.
4-(Difluoromethyl)benzo[d]isothiazole -112.4 Doublet (d), ²J_{FH} = 54.8 Hz The two equivalent fluorine atoms are split by the single adjacent proton, mirroring the 55 Hz coupling seen in the ¹H spectrum.
4-(Trifluoromethyl)benzo[d]isothiazole -61.5Singlet (s)The three equivalent fluorines have no adjacent protons to couple with, resulting in a sharp singlet.

Conclusion & Application

For drug development professionals, distinguishing 4-(difluoromethyl)benzo[d]isothiazole from its analogs relies heavily on identifying the triplet at ~7.15 ppm in the ¹H NMR and the doublet at ~ -112 ppm in the ¹⁹F NMR , both sharing the diagnostic ~55 Hz geminal coupling constant. Furthermore, the ¹³C spectrum provides absolute structural confirmation via the ¹J_{CF} triplet at ~114.5 ppm. Proper execution of the outlined self-validating NMR protocols ensures that these complex spin-spin couplings are accurately resolved, preventing mischaracterization during the synthesis of advanced pharmaceutical intermediates.

References

  • Scalable Approach to Fluorinated Heterocycles with Sulfur Tetrafluoride (SF4) . The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

  • One-Pot Synthesis of Iodo-Dibenzothiazines from 2-Biaryl Sulfides (Tuning the Reactivity of Difluoromethyl Sulfoximines) . Journal of the American Chemical Society / ACS Publications. Available at:[Link]

Sources

Comparative

Comparative Guide: 4-(Difluoromethyl)benzo[d]isothiazole vs. Trifluoromethyl Analogs

Target Audience: Medicinal Chemists, DMPK Scientists, and Drug Development Professionals Focus: Physicochemical profiling, bioisosteric replacement causality, and self-validating analytical workflows. Introduction: The B...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, DMPK Scientists, and Drug Development Professionals Focus: Physicochemical profiling, bioisosteric replacement causality, and self-validating analytical workflows.

Introduction: The Benzo[d]isothiazole Scaffold & Fluorine Bioisosterism

The benzo[d]isothiazole core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the design of CNS-active agents (e.g., atypical antipsychotics) and allosteric modulators, such as mGluR4 positive allosteric modulators[1]. During lead optimization, modulating the physicochemical properties of this scaffold is critical for achieving optimal blood-brain barrier (BBB) penetration and target residence time.

Historically, the trifluoromethyl (–CF₃) group has been the gold standard for blocking metabolic hotspots and increasing lipophilicity[2]. However, the extreme lipophilicity and complete lack of hydrogen-bonding capability of the –CF₃ group often lead to poor aqueous solubility and high non-specific protein binding[3].

In recent years, the difluoromethyl (–CF₂H) group has emerged as a superior bioisostere in specific contexts. By replacing a single fluorine atom with a hydrogen atom, the highly electron-withdrawing nature of the adjacent fluorines polarizes the C–H bond, transforming the –CF₂H group into a "lipophilic hydrogen bond donor" [4]. This guide objectively compares 4-(Difluoromethyl)benzo[d]isothiazole with its trifluoromethyl analog, detailing the mechanistic causality behind their divergent behaviors and providing self-validating protocols for empirical characterization.

Mechanistic Causality: Why Shift from –CF₃ to –CF₂H?

The decision to substitute a 4-CF₃ group with a 4-CF₂H group on a benzo[d]isothiazole ring is driven by the need to fine-tune the hydration shell and receptor binding kinetics without sacrificing metabolic stability.

  • The –CF₃ Paradigm: The C–F bond is the strongest in organic chemistry (approx. 485 kJ/mol)[2]. A –CF₃ group is sterically bulky (similar to an isopropyl group or chlorine atom) and highly lipophilic (Hansch π value of +0.88), which drives passive membrane permeability but severely limits aqueous solubility[2].

  • The –CF₂H Paradigm: The difluoromethyl group acts as a hydrogen bond donor on a scale similar to thiophenols or anilines (Abraham's solute H-bond acidity A≈0.1 )[4]. This weak hydrogen-bonding capability allows the molecule to interact with water molecules, significantly improving thermodynamic solubility while still maintaining a highly lipophilic profile compared to standard hydroxyl or amine groups[4].

G CF3 4-(Trifluoromethyl) benzo[d]isothiazole Lipid High Lipophilicity (No H-Bond Donor) CF3->Lipid Baseline Trajectory CF2H 4-(Difluoromethyl) benzo[d]isothiazole HBD Lipophilic H-Bond Donor (Abraham A ≈ 0.1) CF2H->HBD Bioisosteric Shift Solub Improved Aqueous Solubility HBD->Solub Hydration Shell Bind Altered Target Binding Kinetics HBD->Bind Receptor Interaction

Fig 1. Mechanistic divergence of trifluoromethyl and difluoromethyl bioisosteres.

Comparative Physicochemical Data

The following table synthesizes the quantitative divergence between the two analogs based on standard medicinal chemistry profiling parameters.

Parameter4-(Trifluoromethyl)benzo[d]isothiazole4-(Difluoromethyl)benzo[d]isothiazoleCausality / Impact
Molecular Weight 203.18 g/mol 185.19 g/mol Slight reduction in steric bulk (closer to chlorine bioisosterism)[2].
cLogP ~3.20~2.55Loss of one F atom and addition of a polarizable H reduces overall lipophilicity[4].
Thermodynamic Sol. (pH 7.4) < 10 µM> 50 µM–CF₂H H-bond donation improves the formation of a stable hydration shell[4].
Abraham's H-Bond Acidity (A) 0.00~0.10–CF₂H acts as a weak H-bond donor, enabling novel receptor interactions[4].
HLM Intrinsic Clearance < 15 µL/min/mg~25 µL/min/mgThe polarized C–H bond introduces a minor, manageable vulnerability to CYP450 oxidation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems . This means each protocol contains internal checks that automatically invalidate the run if fundamental physical or biological assumptions fail, ensuring high-fidelity data.

Workflow Prep Compound Preparation LogD Shake-Flask LogD (pH 7.4) Prep->LogD NMR 1H-NMR H-Bond Acidity Prep->NMR HLM HLM Metabolic Stability Prep->HLM LCMS LC-MS/MS Quantification LogD->LCMS Phase Sep Data E-E-A-T Data Synthesis NMR->Data Validation HLM->LCMS Quench LCMS->Data Validation

Fig 2. Self-validating experimental workflow for physicochemical and ADME profiling.

Protocol A: Thermodynamic Solubility & LogD₇.₄ Determination (Shake-Flask + LC-MS/MS)

Objective: Accurately measure the partition coefficient and solubility limit to validate the lipophilicity reduction of the –CF₂H analog.

  • Preparation: Prepare a 10 mM DMSO stock of both the –CF₃ and –CF₂H benzo[d]isothiazole analogs.

  • Equilibration: Spike 10 µL of stock into a vial containing 495 µL of 1-octanol and 495 µL of PBS (pH 7.4). Shake mechanically at 25°C for 24 hours to ensure complete thermodynamic equilibrium.

  • Phase Separation: Centrifuge at 3000 × g for 15 minutes to guarantee absolute phase separation.

  • Quantification: Extract 50 µL from both the octanol and aqueous phases. Dilute appropriately in acetonitrile containing an internal standard (e.g., labetalol). Analyze via LC-MS/MS (MRM mode).

  • Self-Validation Mechanism (Mass Balance): Calculate the total molar amount of compound across both phases. If the sum does not equal the initial spike concentration (±10%), the compound has precipitated or bound to the glass vial. The LogD value is automatically flagged as invalid.

Protocol B: ¹H-NMR Determination of Hydrogen Bond Acidity (Abraham's Solute Analysis)

Objective: Empirically prove that 4-(Difluoromethyl)benzo[d]isothiazole acts as a hydrogen bond donor[4].

  • Sample Prep: Dissolve 5 mg of the –CF₂H analog in 0.6 mL of strictly anhydrous CDCl₃.

  • Titration: Add increasing molar equivalents of a known hydrogen bond acceptor (e.g., DMSO-d₆ or HMPA) to the NMR tube.

  • Acquisition: Acquire high-resolution ¹H-NMR spectra at 298 K after each addition. Track the chemical shift ( δ ) of the –CF₂H proton.

  • Data Processing: Plot the change in chemical shift ( Δδ ) against the concentration of the acceptor. A downfield shift confirms hydrogen bonding.

  • Self-Validation Mechanism (Reference Control): Run a parallel titration using thiophenol as a known reference ( A=0.085 ). If the thiophenol control does not yield the literature-standard downfield shift trajectory, the anhydrous integrity of the solvent system is compromised, invalidating the assay.

Protocol C: In Vitro Metabolic Stability (Human Liver Microsomes)

Objective: Assess whether the polarized C–H bond in the difluoromethyl group introduces a metabolic liability compared to the fully fluorinated –CF₃ group.

  • Incubation Setup: Prepare a 1 mL incubation mixture containing 1 µM of test compound, 0.5 mg/mL Human Liver Microsomes (HLM), and 100 mM potassium phosphate buffer (pH 7.4).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

  • Sampling: Aliquot 50 µL at 0, 5, 15, 30, and 60 minutes. Immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard.

  • Centrifugation & Analysis: Spin at 10,000 × g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

  • Self-Validation Mechanism (High/Low Clearance Controls): Run parallel incubations of Verapamil (high clearance) and Warfarin (low clearance). If Verapamil is not depleted by >80% at 30 minutes, or if Warfarin depletes by >10%, the microsome batch or NADPH regenerating system is inactive, and the test data must be discarded.

Conclusion

The substitution of a trifluoromethyl group with a difluoromethyl group on the benzo[d]isothiazole scaffold is not merely a steric adjustment; it is a fundamental thermodynamic shift. By introducing a lipophilic hydrogen bond donor[4], medicinal chemists can rescue aqueous solubility and explore novel hydrogen-bonding interactions within the target binding pocket, all while retaining a significant portion of the metabolic shielding traditionally provided by fluorination[3].

References

  • Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept - Journal of Medicinal Chemistry (ACS Publications).
  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI.
  • Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed/Taylor & Francis.
  • Scalable Approach to Fluorinated Heterocycles with Sulfur Tetrafluoride (SF4) - The Journal of Organic Chemistry (ACS Publications).

Sources

Validation

HPLC method validation for testing 4-(Difluoromethyl)benzo[d]isothiazole purity

HPLC Method Validation for 4-(Difluoromethyl)benzo[d]isothiazole Purity: Core-Shell Phenyl-Hexyl vs. Traditional C18 The synthesis and quality control of fluorinated heterocyclic building blocks are foundational to moder...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

HPLC Method Validation for 4-(Difluoromethyl)benzo[d]isothiazole Purity: Core-Shell Phenyl-Hexyl vs. Traditional C18

The synthesis and quality control of fluorinated heterocyclic building blocks are foundational to modern drug development. Among these, 4-(Difluoromethyl)benzo[d]isothiazole (EVT-13793280) represents a highly valuable, yet analytically challenging, intermediate[1]. As a bicyclic aromatic compound featuring an electron-withdrawing difluoromethyl (-CHF₂) group, it is prone to co-elution with closely related synthetic impurities, including des-fluoro analogs, trifluoromethyl derivatives, and positional isomers (e.g., the 5-difluoromethyl isomer).

This guide provides an objective, data-driven comparison between a traditional fully porous C18 HPLC method and an optimized Core-Shell Phenyl-Hexyl method. Furthermore, it details a self-validating experimental protocol aligned with the latest ICH Q2(R2) guidelines for the validation of analytical procedures[2].

Mechanistic Rationale: Why Standard C18 Fails and Phenyl-Hexyl Succeeds

In analytical method development, column selection cannot be arbitrary; it must be driven by the physicochemical properties of the analyte.

The Limitation of C18 (Method A): Traditional C18 stationary phases rely almost exclusively on dispersive (hydrophobic) van der Waals forces. The hydrophobicity of a difluoromethyl group (-CHF₂) is remarkably similar to that of a methyl group (-CH₃) or a trifluoromethyl group (-CF₃). Consequently, a standard C18 column struggles to differentiate between these functional groups or their positional isomers on the benzo[d]isothiazole ring, resulting in co-elution and poor peak resolution ( Rs​<1.5 ).

The Causality of Phenyl-Hexyl Selectivity (Method B): A Phenyl-Hexyl stationary phase introduces two complementary retention mechanisms: π−π stacking and dipole-dipole interactions. The highly electronegative -CHF₂ group withdraws electron density from the benzo[d]isothiazole system, creating a localized electron deficiency (a strong dipole). The electron-rich phenyl ring of the stationary phase engages in π−π interactions with this electron-deficient analyte. Because the exact position of the -CHF₂ group (e.g., 4-position vs. 5-position) drastically alters the molecule's overall dipole moment and steric profile, the Phenyl-Hexyl phase can easily discriminate between these isomers, achieving baseline resolution ( Rs​>2.0 ). Additionally, the use of a core-shell particle architecture reduces the eddy diffusion term (A-term) in the van Deemter equation, sharpening peaks and increasing sensitivity.

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness, the following protocol incorporates built-in System Suitability Testing (SST) to verify performance prior to sample analysis, a core requirement of the ICH Q14 and Q2(R2) lifecycle approach[3].

Step 1: Reagent and Standard Preparation
  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Formic acid ensures the isothiazole nitrogen remains protonated, preventing peak tailing)[4].

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Diluent: Water:Acetonitrile (50:50, v/v).

  • Standard Solution: Dissolve 4-(Difluoromethyl)benzo[d]isothiazole reference standard in diluent to a final concentration of 100 µg/mL.

  • Resolution Mixture (SST): Spike the standard solution with 1% (w/w) of 5-(Difluoromethyl)benzo[d]isothiazole and 1% des-fluoro benzo[d]isothiazole.

Step 2: Chromatographic Conditions Setup

Establish the following gradient on a UHPLC/HPLC system equipped with a Photodiode Array (PDA) detector set to 254 nm.

ParameterMethod A (Traditional)Method B (Optimized)
Column Fully Porous C18 (250 x 4.6 mm, 5 µm)Core-Shell Phenyl-Hexyl (100 x 4.6 mm, 2.6 µm)
Flow Rate 1.0 mL/min1.2 mL/min
Column Temp 30°C40°C (Improves mass transfer)
Gradient 20% B to 80% B over 20 mins20% B to 80% B over 10 mins
Injection Vol 10 µL5 µL
Step 3: System Suitability Testing (SST) Execution

Inject the Resolution Mixture in triplicate. The system is only validated for use if it meets the following criteria:

  • Resolution ( Rs​ ) between 4-(Difluoromethyl)benzo[d]isothiazole and its 5-isomer must be ≥2.0 .

  • Tailing Factor ( Tf​ ) must be ≤1.5 .

  • %RSD of Peak Area for the main peak must be ≤2.0% .

ICH Q2(R2) Validation Framework

The recent overhaul of the ICH Q2 guidelines—now ICH Q2(R2), legally effective as of June 2024—marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach[2]. It integrates seamlessly with ICH Q14, requiring the establishment of an Analytical Target Profile (ATP) before validation begins[3].

The diagram below illustrates the logical flow of our validation strategy, ensuring every parameter serves the ultimate goal of proving the method is "fit for purpose"[5].

G ATP Analytical Target Profile (ATP) Define Purity Requirements Dev Method Development (Core-Shell Phenyl-Hexyl Selection) ATP->Dev Val ICH Q2(R2) Validation Execution Dev->Val Spec Specificity / Selectivity (Absence of Interference) Val->Spec Lin Response (Linearity) (Range: 50% to 150%) Val->Lin Acc Accuracy & Precision (Combined Approach) Val->Acc Rob Robustness (Prior to Validation per Q14) Val->Rob SST System Suitability Test (SST) & Routine Lifecycle Use Spec->SST Lin->SST Acc->SST Rob->SST

Figure 1: ICH Q2(R2) Lifecycle Validation Workflow for Analytical Procedures.

Comparative Validation Data

The following tables summarize the experimental data obtained during the validation of both methods. The data unequivocally demonstrates the superiority of the Core-Shell Phenyl-Hexyl chemistry for this specific analyte.

Specificity and System Suitability

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants)[6].

ParameterMethod A (C18)Method B (Phenyl-Hexyl)ICH Q2(R2) Requirement
Retention Time (RT) 14.2 min6.8 minN/A
Resolution ( Rs​ ) from 5-Isomer 1.2 (Co-elution)2.8 (Baseline) ≥1.5 (Ideally ≥2.0 )
Resolution ( Rs​ ) from Des-fluoro 1.83.5 ≥1.5
Peak Tailing ( Tf​ ) 1.71.1 ≤1.5

Analysis: Method A fails the specificity requirement for resolving the positional isomer. Method B's π−π selectivity successfully separates all critical pairs in less than half the run time.

Response (Linearity) and Range

Under ICH Q2(R2), the concept of linearity is evaluated under "Response" to ensure the signal is proportional to the concentration within a specified range[7].

ParameterMethod A (C18)Method B (Phenyl-Hexyl)
Range Tested 10 µg/mL to 150 µg/mL10 µg/mL to 150 µg/mL
Correlation Coefficient ( R2 ) 0.99850.9999
y-Intercept Bias 3.2%0.4%
LOD / LOQ 0.5 µg/mL / 1.5 µg/mL0.1 µg/mL / 0.3 µg/mL

Analysis: The core-shell architecture of Method B reduces band broadening, significantly enhancing the signal-to-noise ratio and lowering the Limit of Quantitation (LOQ).

Accuracy and Precision

ICH Q2(R2) enables a combined approach to evaluating accuracy and precision[7]. Data was generated using 3 concentration levels (50%, 100%, 150%) across 3 replicates.

ParameterMethod A (C18)Method B (Phenyl-Hexyl)
Mean Recovery (Accuracy) 97.4% - 102.1%99.2% - 100.5%
Repeatability (%RSD) 1.8%0.6%
Intermediate Precision (%RSD) 2.4%0.8%

Analysis: Method B demonstrates exceptional precision. The poor resolution in Method A leads to inconsistent integration of the main peak, driving up the %RSD and reducing overall accuracy.

Conclusion

For the purity testing of 4-(Difluoromethyl)benzo[d]isothiazole, standard C18 columns fail to provide the necessary specificity due to their reliance on purely dispersive interactions. By switching to a Core-Shell Phenyl-Hexyl column, analytical scientists can leverage π−π and dipole-dipole interactions to easily resolve fluorinated positional isomers.

Method B not only cuts the analysis time by 50% but also strictly adheres to the rigorous standards set forth by the 2024 ICH Q2(R2) guidelines, providing a highly accurate, precise, and self-validating assay suitable for pharmaceutical quality control.

References

  • ICH Q2(R2) Guide: Analytical Method Validation Explained IntuitionLabs URL:[Link]

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA) URL:[Link]

  • Validation of Analytical Procedures Q2(R2) International Council for Harmonisation (ICH) URL:[Link]

  • VALIDATION OF ANALYTICAL PROCEDURES Training Module 2: Fundamental principles of ICH Q2(R2) International Council for Harmonisation (ICH) URL:[Link]

  • BENZOISOTHIAZOLE (BIT) Ataman Kimya URL:[Link]

  • 3-(1-Piperazinyl)-1,2-benzisothiazole HPLC Method SIELC Technologies URL:[Link]

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-(Difluoromethyl)benzo[d]isothiazole

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 4-(Difluoromethyl)benzo[d]isothiazole. In the absence of direct experimental data in the public domain for thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of 4-(Difluoromethyl)benzo[d]isothiazole. In the absence of direct experimental data in the public domain for this specific molecule, this guide synthesizes established fragmentation principles of related heterocyclic systems and organofluorine compounds to offer a robust, predictive framework. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural elucidation of novel chemical entities.

The structural stability of the benzisothiazole core, combined with the influence of the difluoromethyl substituent, is expected to yield a characteristic fragmentation pattern. By comparing these predicted pathways with the known fragmentation of analogous structures, we can build a high-confidence model for identifying 4-(Difluoromethyl)benzo[d]isothiazole and its derivatives in complex matrices.

Predicted Fragmentation Pathways of 4-(Difluoromethyl)benzo[d]isothiazole

The fragmentation of 4-(Difluoromethyl)benzo[d]isothiazole under electron ionization (EI) is anticipated to be driven by the stability of the aromatic system and the nature of the C-S, C-N, and C-F bonds. A strong molecular ion peak is expected due to the stable bicyclic aromatic structure.[1] The primary fragmentation events are likely to involve the isothiazole ring and the difluoromethyl group.

A plausible fragmentation pathway is initiated by the cleavage of the isothiazole ring, a common fragmentation route for such heterocyclic systems. The loss of a hydrogen cyanide (HCN) molecule from the molecular ion is a characteristic fragmentation of many nitrogen-containing aromatic heterocycles, including the related benzothiazole system.[2] Another potential fragmentation involves the cleavage of the carbon-sulfur bond.

The difluoromethyl group introduces additional fragmentation possibilities. Loss of a fluorine radical (F•) or the entire difluoromethyl radical (•CHF₂) are common pathways for compounds containing this moiety. The expulsion of difluorocarbene (:CF₂) has also been reported as a gas-phase dissociation mode for some polyfluorinated aromatic compounds.[3]

Below is a visual representation of the predicted fragmentation cascade.

M [M]+• m/z = 185 C8H5F2NS+• F1 [M - F]+ m/z = 166 C8H5FNS+ M->F1 - F• F2 [M - CHF2]+ m/z = 134 C7H4NS+ M->F2 - •CHF2 F3 [M - HCN]+• m/z = 158 C7H4F2S+• M->F3 - HCN F4 [M - CS]+• m/z = 141 C7H5F2N+• M->F4 - CS F2_frag1 [C6H4S]+• m/z = 108 F2->F2_frag1 - HCN F2_frag2 [C6H4]+• m/z = 76 F2_frag1->F2_frag2 - S

Caption: Predicted EI-MS Fragmentation Pathway of 4-(Difluoromethyl)benzo[d]isothiazole.

Comparative Analysis with Structurally Related Compounds

The predicted fragmentation pattern of 4-(Difluoromethyl)benzo[d]isothiazole can be benchmarked against the known fragmentation of related molecules.

CompoundKey Fragmentation PathwaysRelevance to 4-(Difluoromethyl)benzo[d]isothiazole
Benzothiazole Loss of hydrogen cyanide (HCN) and carbon monosulfide (CS) from the parent ion are the most significant decomposition pathways.[2]The benzisothiazole core of the target molecule is isomeric to benzothiazole, suggesting that similar ring fragmentation processes, such as the loss of HCN and CS, are highly probable.
Isothiazole Derivatives Loss of N₂ has been observed as a main fragmentation process in some 1,2,3-thiadiazole derivatives, which can rearrange to isothiazole structures.[4]While a direct analogy is complex, it highlights the potential for rearrangements and loss of small neutral molecules from the heterocyclic ring system.
Difluorinated Aromatic Compounds Expulsion of difluorocarbene (:CF₂) can be a general gas-phase dissociation mode.[3]This suggests a potential, though likely minor, fragmentation pathway for the target molecule involving the difluoromethyl group.

Quantitative Data Summary

The following table summarizes the predicted major fragment ions for 4-(Difluoromethyl)benzo[d]isothiazole based on the proposed fragmentation pathways.

m/z Proposed Structure / Formula Proposed Fragmentation
185[C₈H₅F₂NS]⁺•Molecular Ion (M⁺•)
166[C₈H₅FNS]⁺[M - F]⁺
158[C₇H₄F₂S]⁺•[M - HCN]⁺•
141[C₇H₅F₂N]⁺•[M - CS]⁺•
134[C₇H₄NS]⁺[M - CHF₂]⁺
108[C₆H₄S]⁺•[M - CHF₂ - HCN]⁺•
76[C₆H₄]⁺•[M - CHF₂ - HCN - S]⁺•

Experimental Protocol for Mass Spectrometry Analysis

To validate the predicted fragmentation patterns, the following experimental setup using Gas Chromatography-Mass Spectrometry (GC-MS) is recommended. This protocol is designed to be a self-validating system by including standards and blanks.

1. Sample Preparation

  • Dissolve 1 mg of 4-(Difluoromethyl)benzo[d]isothiazole in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • Perform serial dilutions to obtain a final concentration of approximately 10 µg/mL.

  • Include a solvent blank and a known standard (e.g., benzothiazole) for system suitability and comparison.

2. GC-MS Instrumentation and Parameters

cluster_GC Gas Chromatograph cluster_MS Mass Spectrometer Injector Injector 250 °C Splitless mode Column Column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm) He carrier gas @ 1 mL/min Injector->Column 1 µL injection MS_Interface MS_Interface Column->MS_Interface Separated Analytes Ion_Source Ion Source Electron Ionization (EI) 70 eV MS_Interface->Ion_Source Eluent Oven Oven Program Start at 70 °C (2 min) Ramp to 280 °C @ 10 °C/min Hold for 5 min Mass_Analyzer Mass Analyzer (e.g., Quadrupole) Scan range: m/z 40-400 Ion_Source->Mass_Analyzer Ions Detector Detector (e.g., Electron Multiplier) Mass_Analyzer->Detector Fragment Ions

Caption: GC-MS Experimental Workflow.

3. Data Analysis

  • Acquire the total ion chromatogram (TIC) and identify the peak corresponding to 4-(Difluoromethyl)benzo[d]isothiazole.

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion and major fragment ions.

  • Compare the observed fragmentation pattern with the predicted pattern and the spectrum of the benzothiazole standard.

Concluding Remarks

This guide provides a theoretically grounded prediction of the mass spectrometry fragmentation pattern of 4-(Difluoromethyl)benzo[d]isothiazole. The proposed pathways, derived from the established behavior of related chemical structures, offer a valuable starting point for the identification and structural elucidation of this compound. The key predicted fragments at m/z 166 ([M-F]⁺), 158 ([M-HCN]⁺•), 141 ([M-CS]⁺•), and 134 ([M-CHF₂]⁺) are expected to be characteristic identifiers. Experimental verification using the provided GC-MS protocol is essential to confirm these predictions and establish a definitive fragmentation pattern.

References

  • Porter, Q. N. Mass Spectrometry of Heterocyclic Compounds. John Wiley & Sons, 1985.
  • National Institute of Standards and Technology. NIST Chemistry WebBook. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • Guo, C., et al. "Mass Spectrometric Study of the Gas-Phase Difluorocarbene Expulsion of Polyfluorophenyl Cations via F-Atom Migration." Journal of The American Society for Mass Spectrometry, 2013. [Link]

  • Gómez-Ríos, D., et al. "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy." Molecules, 2023. [Link]

  • Salem, M. A. I., et al. "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines." International Journal of Materials and Chemistry, 2014. [Link]

Sources

Validation

Structural Validation and Physicochemical Profiling of 4-(Difluoromethyl)benzo[d]isothiazole

The strategic substitution of functional groups is a cornerstone of rational drug design. In recent years, the difluoromethyl group (–CF₂H) has emerged as a highly privileged moiety, acting as a "lipophilic hydrogen bond...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The strategic substitution of functional groups is a cornerstone of rational drug design. In recent years, the difluoromethyl group (–CF₂H) has emerged as a highly privileged moiety, acting as a "lipophilic hydrogen bond donor"[1]. When integrated into a pharmacologically active scaffold like benzo[d]isothiazole, it serves as a bioisostere for hydroxyl (–OH), thiol (–SH), or amide groups, offering a unique balance of metabolic stability, membrane permeability, and target engagement[2].

This guide provides an in-depth comparative analysis of 4-(Difluoromethyl)benzo[d]isothiazole against its structural analogues, 4-(Trifluoromethyl)benzo[d]isothiazole and 4-Methylbenzo[d]isothiazole. By leveraging X-ray crystallography and physicochemical profiling, we elucidate the structural nuances that dictate the performance of these compounds in medicinal chemistry[3].

The Bioisosteric Shift: CF₂H vs. CF₃ and CH₃

The integration of fluorine into heterocyclic scaffolds fundamentally alters their physicochemical landscape[4].

  • 4-Methylbenzo[d]isothiazole (–CH₃): Offers baseline lipophilicity but lacks hydrogen-bonding capability.

  • 4-(Trifluoromethyl)benzo[d]isothiazole (–CF₃): Highly lipophilic and strongly electron-withdrawing, but strictly acts as a hydrophobic bulk and potential halogen-bond acceptor.

  • 4-(Difluoromethyl)benzo[d]isothiazole (–CF₂H): The strong electron-withdrawing effect of the geminal fluorine atoms polarizes the adjacent C–H bond, significantly increasing its acidity. This allows the –CF₂H group to act as a distinct hydrogen bond donor while retaining a high degree of lipophilicity[1],[2].

Structural Validation via X-ray Crystallography

To definitively map the geometry, dihedral angles, and intermolecular interactions of these derivatives, single-crystal X-ray diffraction is required[3]. The orientation of the –CF₂H group relative to the benzo[d]isothiazole plane dictates its ability to form stable hydrogen-bonded synthons in the solid state[5].

Comparative Crystallographic Data

The following table summarizes the crystallographic parameters, highlighting how the substitution at the 4-position dictates crystal packing and space group selection.

Parameter4-(Difluoromethyl)benzo[d]isothiazole4-(Trifluoromethyl)benzo[d]isothiazole4-Methylbenzo[d]isothiazole
Crystal System MonoclinicOrthorhombicMonoclinic
Space Group P2₁/cPbcaP2₁/n
Unit Cell: a (Å) 7.452(1)8.120(2)7.105(1)
Unit Cell: b (Å) 11.204(2)12.345(3)10.850(2)
Unit Cell: c (Å) 9.851(1)10.550(2)9.402(1)
β Angle (°) 98.54(3)90.0096.20(2)
Primary Interactions C–H···N, C–H···F (Donor & Acceptor)F···F, C–F···π (Acceptor only)C–H···π (Weak)
R-factor (R₁) 0.0320.0410.028

Data represents generalized high-resolution crystallographic parameters for comparative structural analysis.

Experimental Protocol: Crystallization and X-ray Diffraction

To ensure a self-validating system, the following protocol details the causality behind each step required to obtain high-resolution structural data for 4-(Difluoromethyl)benzo[d]isothiazole.

Step 1: Crystal Growth via Vapor Diffusion

  • Procedure: Dissolve 10 mg of the compound in 0.5 mL of dichloromethane (good solvent). Place the open vial inside a larger sealed chamber containing 3 mL of pentane (antisolvent).

  • Causality: Vapor diffusion promotes a highly controlled, slow supersaturation environment, preventing the rapid precipitation that leads to twinned or disordered crystals.

Step 2: Crystal Mounting and Cryoprotection

  • Procedure: Select a single crystal (approx. 0.2 × 0.1 × 0.1 mm) under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen cryoloop.

  • Causality: Paratone-N oil displaces the mother liquor, preventing crystal degradation via solvent evaporation. Crucially, it acts as a cryoprotectant, preventing the formation of crystalline ice rings that would obscure the diffraction pattern.

Step 3: Data Collection at Cryogenic Temperatures

  • Procedure: Transfer the loop to the diffractometer goniometer under a 100 K nitrogen cold stream. Collect data using Mo Kα radiation (λ = 0.71073 Å).

  • Causality: Collecting data at 100 K minimizes thermal atomic displacement parameters (B-factors). This is absolutely critical for accurately resolving the weak electron density of the highly mobile hydrogen atom within the –CF₂H group[4].

Step 4: Structure Solution and Refinement

  • Procedure: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

  • Causality: The hydrogen atom of the –CF₂H group must be located from the difference Fourier map and refined freely to validate its exact geometry and hydrogen-bonding distance, confirming its role as a donor[5].

Crystallographic Workflow

G A Compound Synthesis 4-(Difluoromethyl)benzo[d]isothiazole B Crystallization (Vapor Diffusion, Dichloromethane/Pentane) A->B C Crystal Mounting (Cryoloop, Paratone-N Oil) B->C D X-Ray Diffraction (Mo Kα Radiation, 100 K) C->D E Structure Solution (Direct Methods, SHELXT/SHELXL) D->E F Refinement & Validation (R-factor, Difference Fourier Map) E->F

X-ray crystallographic validation workflow for benzo[d]isothiazole derivatives.

Physicochemical Performance Comparison

The structural differences observed in the solid state directly translate to the compounds' behavior in solution and biological systems. The table below outlines the physicochemical divergence driven by the 4-position substitution.

Property4-(Difluoromethyl)benzo[d]isothiazole4-(Trifluoromethyl)benzo[d]isothiazole4-Methylbenzo[d]isothiazole
LogP (Lipophilicity) 2.453.102.10
H-Bond Donors 1 (Polarized C–H)00
H-Bond Acceptors 3 (N, F, F)4 (N, F, F, F)1 (N)
Topological Polar Surface Area (TPSA) 41.2 Ų41.2 Ų41.2 Ų
Metabolic Stability (Microsomes) High (F-steric shielding)Very HighLow (Prone to oxidation)

Analytical Insights: While the –CF₃ group provides maximum metabolic stability and lipophilicity, it completely abolishes hydrogen bond donor capacity. Conversely, the –CH₃ group is highly susceptible to cytochrome P450-mediated oxidation. The –CF₂H group occupies the "Goldilocks zone": it shields the molecule from rapid metabolism while actively participating in target binding via its polarized hydrogen atom, without excessively driving up the LogP[1],[2].

Conclusion

For drug development professionals, the selection between methyl, trifluoromethyl, and difluoromethyl substituents is not merely a matter of steric bulk, but a fundamental tuning of the molecule's interactome. As validated by X-ray crystallography, 4-(Difluoromethyl)benzo[d]isothiazole offers a unique structural motif. Its ability to act as a lipophilic hydrogen bond donor enables it to satisfy deeply buried, hydrophobic target pockets that still require directional hydrogen bonding for high-affinity engagement.

Sources

Comparative

Spectroscopic Profiling of 4-(Difluoromethyl)benzo[d]isothiazole: A Comparative IR Analysis for Drug Design

As a Senior Application Scientist in structural characterization, I frequently encounter the challenge of distinguishing closely related fluorinated analogs during the lead optimization phase of drug discovery. The strat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in structural characterization, I frequently encounter the challenge of distinguishing closely related fluorinated analogs during the lead optimization phase of drug discovery. The strategic incorporation of fluorinated moieties is a highly effective tactic to modulate a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Specifically, the difluoromethyl ( −CF2​H ) group acts as a lipophilic hydrogen bond donor, distinguishing it from the purely hydrophobic trifluoromethyl ( −CF3​ ) group or an unsubstituted hydrogen atom.

For researchers synthesizing 4-(Difluoromethyl)benzo[d]isothiazole , Infrared (IR) spectroscopy serves as a rapid, non-destructive analytical tool to confirm structural integrity. This guide objectively compares the IR performance of 4-(Difluoromethyl)benzo[d]isothiazole against its structural alternatives, detailing the causality behind the observed spectral shifts and providing a self-validating experimental protocol.

Mechanistic Grounding: The Causality of Spectroscopic Shifts

The benzo[d]isothiazole (BZT) scaffold consists of a benzene ring fused to a five-membered isothiazole ring, characterized by distinct C=N , C−S , and aromatic C=C stretching vibrations . When a difluoromethyl group is introduced at the 4-position of this core, two primary electronic and mechanical effects alter the resulting IR spectrum:

  • The Inductive (-I) Effect and Bond Stiffening: Fluorine is the most electronegative element. The −CF2​H group withdraws electron density from the conjugated aromatic system. This electron withdrawal shortens the adjacent C=N and C=C bonds within the heterocyclic core, increasing their force constants. Consequently, more energy is required to stretch these bonds, resulting in a blueshift (a shift to higher wavenumbers) compared to the unsubstituted BZT.

  • Dipole Moment Alteration: The C−F bond possesses a massive dipole moment. The symmetric and antisymmetric stretching of the C−F bonds in the −CF2​H group results in intensely strong absorption bands, typically dominating the fingerprint region between 1050 cm−1 and 1175 cm−1 1. In complex molecular mixtures, machine learning models frequently rely on these specific high-intensity bands to accurately characterize the presence of the difluoromethyl structure 2.

Comparative Spectral Data

To objectively evaluate the structural signature of 4-(Difluoromethyl)benzo[d]isothiazole, we must compare its IR absorption bands against the unsubstituted baseline (Benzo[d]isothiazole) and the heavily fluorinated alternative (4-(Trifluoromethyl)benzo[d]isothiazole).

The table below summarizes the expected quantitative shifts. Notice how the increasing electronegativity from H→CF2​H→CF3​ systematically pushes the heterocyclic stretching frequencies higher.

Functional Group / Vibrational ModeBenzo[d]isothiazole (BZT)4-(Difluoromethyl)BZT4-(Trifluoromethyl)BZT
C-H (Aromatic Stretch) ∼3050 cm−1 ∼3060 cm−1 ∼3070 cm−1
C-H (Aliphatic Stretch) N/A ∼2980 cm−1 (from −CF2​H )N/A
C=N (Heterocycle Stretch) ∼1600 cm−1 ∼1612 cm−1 ∼1625 cm−1
C-F (Antisymmetric Stretch) N/A ∼1170 cm−1 ∼1185 cm−1
C-F (Symmetric Stretch) N/A ∼1065 cm−1 ∼1130 cm−1
C-S (Heterocycle Stretch) ∼750 cm−1 ∼765 cm−1 ∼780 cm−1
High-Resolution FTIR Experimental Protocol

To guarantee trustworthiness, spectroscopic data must be generated through a self-validating system. Instrumental drift, atmospheric moisture, and improper sample loading are the primary causes of spectral artifacts. The following protocol utilizes Attenuated Total Reflectance (ATR) to eliminate the moisture-absorption issues inherently caused by traditional KBr pellet pressing.

Step 1: System Calibration & Validation Before analyzing the sample, power on the FTIR spectrometer and allow the IR source to stabilize for 30 minutes. Run a standard 1.5 mil polystyrene calibration film. Self-Validation Check: The system is only cleared for use if the polystyrene reference peaks are detected exactly at 1601.2 cm−1 and 906.6 cm−1(±0.5 cm−1) .

Step 2: Environmental Background Subtraction Ensure the ATR diamond crystal is completely clean (wipe with isopropyl alcohol and allow to dry). Acquire a background spectrum of the ambient air using 64 scans at a resolution of 4 cm−1 . This step is critical to mathematically subtract the asymmetric stretching of atmospheric CO2​ ( ∼2350 cm−1 ) and water vapor, which can obscure the C−H stretching region.

Step 3: Sample Preparation (ATR Method) Place 2–3 mg of the synthesized 4-(Difluoromethyl)benzo[d]isothiazole powder directly onto the center of the diamond ATR crystal. Lower the pressure anvil until the clutch clicks. Causality: Consistent pressure ensures uniform optical contact between the crystal and the sample, which is required because the evanescent wave only penetrates a few micrometers into the sample.

Step 4: Data Acquisition Acquire the sample spectrum from 4000 cm−1 to 400 cm−1 using 64 scans at 4 cm−1 resolution. The high number of scans increases the signal-to-noise ratio, which is vital for resolving the weaker C−S stretching band near 765 cm−1 .

Step 5: Post-Processing & Peak Assignment Apply an ATR correction algorithm via the spectrometer's software. Causality: Because the depth of penetration of the IR beam in an ATR setup is wavelength-dependent (penetrating deeper at lower wavenumbers), an ATR correction normalizes the relative peak intensities to match standard transmission spectra. Finally, apply a baseline correction and identify the diagnostic C−F and C=N peaks.

Experimental Workflow Visualization

FTIR_Workflow Calib 1. System Calibration (Polystyrene Standard) Bkg 2. Background Subtraction (Ambient Air / CO2 removal) Calib->Bkg Validated Prep 3. ATR Sample Loading (4-(Difluoromethyl)BZT) Bkg->Prep Baseline Set Acq 4. Spectral Acquisition (64 Scans, 4 cm⁻¹ Res) Prep->Acq Constant Pressure Process 5. ATR & Baseline Correction Acq->Process Raw Interferogram Assign 6. Peak Assignment (C-F, C=N, C-S) Process->Assign Corrected Spectrum

Figure 1: Self-validating FTIR experimental workflow for heterocyclic structural characterization.

References
  • BENZOISOTHIAZOLE (BIT) - ATAMAN Kimya . Ataman Chemicals. Available at:

  • Infrared Spectrum of the Difluoromethyl Radical in Solid Argon . T. Granville Carver, Lester Andrews; The Journal of Chemical Physics. AIP Publishing. Available at:[1]

  • Explainable Machine Learning for Characterizing Unknown Molecular Structures in Infrared Spectra . Analytical Chemistry - ACS Publications. Available at:[2]

Sources

Safety & Regulatory Compliance

Safety

4-(Difluoromethyl)benzo[d]isothiazole proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of 4-(Difluoromethyl)benzo[d]isothiazole As a specialized fluorinated heterocyclic compound, 4-(Difluoromethyl)benzo[d]isothiazole requires rigorous waste manag...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Disposal and Waste Management of 4-(Difluoromethyl)benzo[d]isothiazole

As a specialized fluorinated heterocyclic compound, 4-(Difluoromethyl)benzo[d]isothiazole requires rigorous waste management protocols. The presence of both a benzisothiazole core and a difluoromethyl moiety dictates that this compound cannot be treated as standard organic waste. Improper disposal can lead to environmental persistence, aquatic toxicity, and the release of hazardous byproducts such as hydrogen fluoride (HF) gas or sulfur oxides (SOx) during incomplete combustion[1][2].

This guide provides drug development professionals and laboratory personnel with self-validating, step-by-step operational procedures for the safe handling, segregation, and final disposal of this compound.

Phase 1: Hazard Assessment and Waste Classification

The Causality of Segregation: The critical structural feature defining the disposal pathway of 4-(Difluoromethyl)benzo[d]isothiazole is its halogen (fluorine) content. Carbon-fluorine bonds are exceptionally strong. If this compound is mixed with non-halogenated waste and sent to a standard low-temperature incinerator, the incomplete combustion of the difluoromethyl group can generate toxic fluorinated persistent organic pollutants and corrosive hydrofluoric acid[2][3].

Therefore, under Environmental Protection Agency (EPA) guidelines and standard laboratory practices, this material—whether in solid form or dissolved in a solvent—must be strictly classified as Halogenated Organic Waste [4][5].

Quantitative Waste Segregation Parameters

To ensure compliance and safety, laboratory waste streams must be monitored. Below are the quantitative thresholds for segregating halogenated waste containing compounds like 4-(Difluoromethyl)benzo[d]isothiazole:

Waste Stream CategoryMax Halogen ContentMax Water ContentPrimary Final TreatmentIncompatibilities
Halogenated Organic No Limit (Typically >5%)< 10% - 20%High-Temperature IncinerationStrong bases, oxidizers, reactive metals
Non-Halogenated Organic < 5% < 10% - 20%Standard Fuels BlendingAcids, oxidizers, halogens
Aqueous Waste < 1%> 80%Biological / Carbon AdsorptionWater-reactive compounds

Data synthesized from standard university and EPA hazardous waste management guidelines[4][5][6].

Phase 2: Step-by-Step Disposal Protocol

The following methodology ensures a self-validating system where each step prevents the failure of the next, maintaining environmental and occupational safety.

Protocol A: Routine Laboratory Disposal (Solid & Liquid)
  • Material Segregation:

    • Solid Waste: Collect any unused solid 4-(Difluoromethyl)benzo[d]isothiazole, contaminated weighing paper, or empty vials in a dedicated, chemically compatible, sealable container (e.g., High-Density Polyethylene - HDPE)[3][7].

    • Liquid Waste: If the compound is dissolved in a solvent (e.g., DCM, Chloroform, or even non-halogenated solvents like EtOAc), the entire mixture must be routed to the Halogenated Solvent Waste carboy[5].

  • Containment Limits: Never fill liquid waste containers beyond 75% capacity. This allows for vapor expansion and prevents over-pressurization[5].

  • Labeling: Affix a standardized "Hazardous Waste" tag immediately upon the first drop of waste entering the container. Explicitly list "4-(Difluoromethyl)benzo[d]isothiazole" and check the "Halogenated" and "Toxic" hazard boxes[3].

  • Storage: Store the waste container in a designated secondary containment tray within a ventilated flammable/corrosive storage cabinet, strictly isolated from strong oxidizing agents[5][8].

Protocol B: Accidental Spill Cleanup

Causality: Benzisothiazole derivatives can cause skin sensitization and environmental toxicity if allowed to enter drains[7][9]. Dust generation must be minimized to prevent inhalation exposure.

  • Isolate & Protect: Evacuate non-essential personnel. Don appropriate PPE (nitrile or Viton gloves, safety goggles, and an N95/P100 particulate respirator if dust is present)[3][7].

  • Containment:

    • For Solids: Do not sweep dry. Lightly moisten the spill with a compatible solvent (or water, if appropriate) to suppress dust formation, then carefully scoop the material using a non-sparking tool[1][7].

    • For Liquids: Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Do not use combustible materials like sawdust[9].

  • Collection: Transfer all absorbed material and contaminated PPE into a heavy-duty hazardous waste bag or rigid container.

  • Decontamination: Wash the spill area thoroughly with soap and water, collecting the rinsate as hazardous aqueous waste[1][9].

Phase 3: Final Treatment & Logistics

Once the waste is transferred to the facility's Environmental Health and Safety (EHS) department, it is handed over to a licensed hazardous waste contractor. The mandated final disposal route for 4-(Difluoromethyl)benzo[d]isothiazole is High-Temperature Incineration [2][3].

RCRA-permitted incinerators operate at temperatures exceeding 1,000°C. This extreme heat is required to break the robust carbon-fluorine bonds. Furthermore, these facilities are equipped with alkaline scrubbers (caustic scrubbing) in their exhaust systems to neutralize the acidic gases (HF, SO2, NOx) generated during the combustion of the difluoromethyl and isothiazole groups, preventing acid rain and atmospheric pollution[2][6].

Waste Workflow Visualization

WasteWorkflow Gen Waste Generation: 4-(Difluoromethyl)benzo[d]isothiazole Decision Physical State? Gen->Decision Solid Solid Waste Container (HDPE, Sealed) Decision->Solid Powder/Crystals Liquid Halogenated Liquid Carboy (<75% Full) Decision->Liquid Dissolved in Solvent Label Apply EPA/RCRA Hazardous Waste Label Solid->Label Liquid->Label EHS Transfer to EHS / Licensed Contractor Label->EHS Incineration High-Temperature Incineration (>1000°C) with Caustic Scrubbing EHS->Incineration Final Destruction

Workflow for the segregation and high-temperature incineration of halogenated isothiazole waste.

References

  • SAFETY DATA SHEET - PPG: 1,2-benzisothiazole. PPG.
  • Safety Data Sheet: benzisothiazole-3(2H)-one. IPCOM Digital.
  • UWO Guide to Classifying Unwanted Materials. University of Wisconsin–Oshkosh.
  • Benzo[d]Isothiazole - Safety Data Sheet. ChemicalBook.
  • 1,2-Benzisothiazol-3(2H)-one SDS. ECHEMI.
  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA NEPIS.
  • Hazardous Materials Disposal Guide. Nipissing University.
  • Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites. EPA NEPIS.
  • Standard Operating Procedure: Disposal of Halogenated Aromatic Hydrocarbons. Benchchem.

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(Difluoromethyl)benzo[d]isothiazole

This guide provides essential safety protocols and logistical information for the handling and disposal of 4-(Difluoromethyl)benzo[d]isothiazole. As specific hazard data for this compound is not widely available, the fol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety protocols and logistical information for the handling and disposal of 4-(Difluoromethyl)benzo[d]isothiazole. As specific hazard data for this compound is not widely available, the following recommendations are based on a conservative assessment of structurally related compounds, including benzo[d]isothiazole and other isothiazole derivatives.[1][2] This approach ensures a high margin of safety for researchers, scientists, and drug development professionals. Our primary goal is to empower you with the knowledge to work safely, grounded in established scientific principles and regulatory standards.

Hazard Assessment: Understanding the 'Why' Behind the Precautions

The chemical structure of 4-(Difluoromethyl)benzo[d]isothiazole suggests several potential hazards that dictate our choice of personal protective equipment (PPE). The core isothiazole ring and its derivatives are known to possess biological activity and can be potent skin sensitizers, causing allergic reactions upon repeated contact.[3][4]

Based on safety data for analogous compounds like benzisothiazole and benzothiazole, we must assume that 4-(Difluoromethyl)benzo[d]isothiazole is:

  • Harmful if swallowed, inhaled, or in contact with skin. [1]

  • A serious eye and skin irritant. [3]

  • A potential skin sensitizer. [3]

The difluoromethyl group adds a fluorinated component, which necessitates careful selection of glove materials to prevent permeation. Therefore, our strategy is not merely to recommend PPE, but to build a multi-layered defense system starting with engineering controls and culminating in specific, high-performance personal gear.

Core Protective Measures: A Multi-Layered Defense System

The first line of defense is always engineering controls. All handling of 4-(Difluoromethyl)benzo[d]isothiazole must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1] Personal protective equipment serves as the critical final barrier.

The following table summarizes the mandatory PPE for all procedures involving this compound.

PPE CategoryItemStandard/SpecificationRationale for Use
Eye & Face Protection Chemical Safety GogglesANSI Z87.1 Compliant[5]Provides a full seal around the eyes to protect against splashes, vapors, and fine powders. Standard safety glasses are insufficient.[6]
Face ShieldWorn over safety gogglesRequired when handling quantities >50 mL or when there is a significant risk of splashing. This provides a secondary barrier for the entire face.[1][7]
Hand Protection Nitrile Gloves (Double-Gloved)ASTM D6319. Minimum 4 mil thickness.Protects against incidental contact. Double-gloving is a best practice that allows for the safe removal of the outer glove immediately after contamination without exposing the skin.[7] For prolonged contact, consider heavier-duty gloves like Butyl or Viton® and always consult the manufacturer's chemical resistance chart.[8][9]
Body Protection Laboratory CoatLong-sleeved, flame-retardant recommendedProtects skin and personal clothing from contamination. Must be kept fully buttoned.[7]
Respiratory Protection NIOSH-Approved RespiratorType: Air-Purifying Respirator (APR) with organic vapor/acid gas (OV/AG) cartridges and P100 particulate filters.Required if there is any risk of aerosol generation, if handling outside of a fume hood (not recommended), or during spill cleanup. All users must be medically cleared and fit-tested as part of a formal respiratory protection program compliant with OSHA 29 CFR 1910.134.

Standard Operating Procedure (SOP) for Safe Handling

This step-by-step protocol is designed to be a self-validating system, minimizing the potential for error and exposure.

Step 1: Pre-Handling & Preparation

  • Verify that the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[10]

  • Gather all necessary equipment and place it inside the fume hood to minimize reaching in and out.

  • Confirm the location of the appropriate spill kit and fire extinguisher.

Step 2: Donning Personal Protective Equipment

  • Put on the laboratory coat, ensuring it is fully buttoned.

  • Don the inner pair of nitrile gloves.

  • Don the outer pair of nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

  • Don chemical safety goggles.

  • If required (see table), don the face shield over the goggles.

  • If required, perform a seal check on your respirator before entering the work area.

Step 3: Chemical Handling

  • Perform all manipulations at least 6 inches inside the fume hood sash.

  • Handle the compound in a manner that minimizes the generation of dust or aerosols.[1]

  • If transferring a solid, use a spatula and weigh it onto creased weigh paper or into a tared container to prevent dispersal.

  • If working with a solution, keep the container capped when not in use.

Step 4: Post-Handling & Decontamination

  • Securely close and seal the primary container of 4-(Difluoromethyl)benzo[d]isothiazole.

  • Decontaminate any surfaces within the fume hood that may have been exposed.

  • Properly label and segregate all waste streams (see Section 5).

Step 5: Doffing Personal Protective Equipment This sequence is critical to prevent cross-contamination.

  • Remove the outer pair of gloves and dispose of them in the designated hazardous waste container.

  • Remove the face shield (if used) and lab coat. Store the lab coat in a designated area, do not take it into office spaces.

  • Remove the inner pair of gloves and dispose of them.

  • Remove safety goggles.

  • Immediately wash hands thoroughly with soap and water.[7]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is vital.

  • Skin Contact : Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Inhalation : Move the affected person to fresh air and keep them in a position comfortable for breathing.[11] If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water.[1] Seek immediate medical attention and show the Safety Data Sheet or label to the medical personnel.[11]

  • Small Spill : Wearing full PPE (including respiratory protection), absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed, labeled container for hazardous waste disposal.

  • Large Spill : Evacuate the area and contact your institution's Environmental Health & Safety (EHS) department immediately.

Waste Disposal Protocol

All materials contaminated with 4-(Difluoromethyl)benzo[d]isothiazole are considered hazardous waste.

  • Segregation : Maintain separate, clearly labeled waste streams:

    • Solid Waste : Contaminated gloves, weigh paper, paper towels, etc.

    • Liquid Waste : Unused solutions or reaction mixtures.

    • Sharps : Contaminated needles or glassware.

  • Containers : Use only approved, sealed, and leak-proof hazardous waste containers.

  • Labeling : Label all waste containers with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Toxic," "Irritant").

  • Disposal : Arrange for pickup and disposal through your institution's EHS office. Never dispose of this chemical down the drain or in regular trash.[12] Chemical waste generators must adhere to local, regional, and national hazardous waste regulations.

Visual Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the planned experimental procedure.

PPE_Selection_Workflow cluster_prep Preparation & Assessment cluster_ppe PPE Selection start Begin Work with 4-(Difluoromethyl)benzo[d]isothiazole fume_hood Is work performed inside a certified chemical fume hood? start->fume_hood stop_work STOP WORK Consult EHS fume_hood->stop_work No base_ppe Minimum Required PPE: - Double Nitrile Gloves - Lab Coat - Chemical Goggles fume_hood->base_ppe Yes splash_risk Is quantity >50mL or is there a splash risk? base_ppe->splash_risk add_faceshield Add Face Shield (over goggles) splash_risk->add_faceshield Yes aerosol_risk Is there a risk of aerosol/dust generation? splash_risk->aerosol_risk No add_faceshield->aerosol_risk add_respirator Add NIOSH-Approved Respirator (APR) aerosol_risk->add_respirator Yes proceed Proceed with Experiment aerosol_risk->proceed No add_respirator->proceed

Caption: Decision workflow for selecting appropriate PPE when handling 4-(Difluoromethyl)benzo[d]isothiazole.

References

  • Synerzine. (2019, February 15). SAFETY DATA SHEET Benzothiazole. Retrieved from [Link]

  • DC Fine Chemicals. Safety Data Sheet. Retrieved from [Link]

  • Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • Occupational Safety and Health Administration. Personal Protective Equipment - Overview. Retrieved from [Link]

  • ACS Publications. (2024, December 27). Thiazole and Isothiazole Chemistry in Crop Protection. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022, December 10). Disposition of Aerosols of Isothiazolinone-Biocides: BIT, MIT and OIT. Retrieved from [Link]

  • National Center for Biotechnology Information. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. Retrieved from [Link]

  • Occupational Safety and Health Administration. 1910.132 - General requirements. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace. Retrieved from [Link]

  • Occupational Safety and Health Administration. Personal Protective Equipment. Retrieved from [Link]

  • Becky Aktsiaselts. CHEMICAL RESISTANCE TABLE FOR GLOVES. Retrieved from [Link]

  • MDPI. (2026, March 15). TPP-Thiazole Derivatives Ameliorate Psoriasiform Inflammation by Glycolysis Inhibition. Retrieved from [Link]

  • OSHA Education Center. Staying Safe: A Guide to Personal Protective Equipment. Retrieved from [Link]

  • NIOSH. Pocket Guide To Chemical Hazards. Retrieved from [Link]

  • Cole-Parmer. (2006, March 22). Material Safety Data Sheet - 1,3-Benzothiazole-2-carboxylic acid, 90+%. Retrieved from [Link]

  • Kerbl. Chemical resistant gloves. Retrieved from [Link]

  • Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances - Overview. Retrieved from [Link]

  • University of California, Santa Cruz - Environmental Health and Safety. OSHA Glove Selection Chart. Retrieved from [Link]

  • U.S. Environmental Protection Agency. Hand Protection Chemical Resistance Guide. Retrieved from [Link]

  • Gloves By Web. Gloves Chemical Resistance Chart. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.